3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine

• CAS: 72770-73-1

Core Science & Biosynthesis

Properties of N1-tosyl-3-tert-butyl-5-aminopyrazole

An In-depth Technical Guide to the Synthesis, Properties, and Potential Applications of N1-Tosyl-3-tert-butyl-5-aminopyrazole

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of N1-tosyl-3-tert-butyl-5-aminopyrazole, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. Although direct literature on this specific molecule is limited, this document synthesizes information from closely related analogues to project its physicochemical properties, outlines a robust synthetic pathway, and discusses its potential as a scaffold for novel therapeutic agents. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the utility of functionalized pyrazole derivatives.

Introduction: The Significance of the 5-Aminopyrazole Scaffold

The 5-aminopyrazole moiety is a well-established "privileged structure" in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates.[1] Its prevalence stems from its versatile chemical nature, allowing for substitution at multiple positions to modulate biological activity.[2][3] Pyrazole derivatives are known to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The incorporation of a bulky tert-butyl group at the C3 position can enhance metabolic stability and introduce specific steric interactions with target proteins. Furthermore, the introduction of a tosyl (p-toluenesulfonyl) group at the N1 position can significantly influence the electronic properties and conformational flexibility of the pyrazole ring, offering a handle for further functionalization and tuning of the molecule's activity.

Molecular Structure and Physicochemical Properties

The proposed structure of N1-tosyl-3-tert-butyl-5-aminopyrazole is presented below. The molecule consists of a central pyrazole ring substituted with a tosyl group at the N1 position, a tert-butyl group at the C3 position, and an amino group at the C5 position.

Figure 1: Chemical structure of N1-tosyl-3-tert-butyl-5-aminopyrazole.

Predicted Physicochemical Properties

Property	Predicted Value	Notes
Molecular Formula	C₁₄H₁₉N₃O₂S
Molecular Weight	293.39 g/mol
Appearance	Likely a white to off-white solid	Based on similar pyrazole derivatives.[6]
Melting Point	Expected to be in the range of 100-150 °C	The tosyl group may increase the melting point compared to the un-tosylated parent amine.
Solubility	Soluble in organic solvents like dichloromethane, ethyl acetate, and acetonitrile.[1] Insoluble in water.	The non-polar tert-butyl and tosyl groups will dominate solubility.
pKa	The amino group is expected to be weakly basic.	The electron-withdrawing nature of the tosyl group and the pyrazole ring will reduce the basicity of the 5-amino group.

Synthesis of N1-Tosyl-3-tert-butyl-5-aminopyrazole

The synthesis of N1-tosyl-3-tert-butyl-5-aminopyrazole can be envisioned as a two-step process starting from commercially available reagents. The general strategy involves the construction of the 3-tert-butyl-5-aminopyrazole core, followed by the regioselective tosylation of the N1 position. The most versatile method for the synthesis of 5-aminopyrazoles involves the condensation of β-ketonitriles with hydrazines.[7][8]

Synthetic Workflow

Figure 2: Proposed synthetic workflow for N1-tosyl-3-tert-butyl-5-aminopyrazole.

Detailed Experimental Protocol

Step 1: Synthesis of 3-tert-butyl-5-aminopyrazole

This procedure is adapted from established methods for the synthesis of 5-aminopyrazoles from β-ketonitriles.[4][7]

• To a solution of 4,4-dimethyl-3-oxopentanenitrile (1.0 eq) in ethanol, add hydrazine hydrate (1.1 eq).

• Add a catalytic amount of concentrated hydrochloric acid.

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Neutralize the residue with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford 3-tert-butyl-5-aminopyrazole.

Step 2: Synthesis of N1-tosyl-3-tert-butyl-5-aminopyrazole

This step involves the selective N-tosylation of the pyrazole ring. The N1 position is generally more nucleophilic than the exocyclic amino group in pyrazoles.

• Dissolve 3-tert-butyl-5-aminopyrazole (1.0 eq) in acetonitrile.

• Add triethylamine (1.2 eq) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add p-toluenesulfonyl chloride (1.1 eq) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.[1]

• Monitor the reaction by TLC. Upon completion, evaporate the solvent under reduced pressure.

• Add distilled water to the residue and extract with ethyl acetate (2x).[1]

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel to yield N1-tosyl-3-tert-butyl-5-aminopyrazole.

Spectroscopic Characterization

The structure of the final compound can be confirmed using standard spectroscopic techniques. The expected data, based on analogous compounds, are summarized below.[1]

Technique	Expected Observations
¹H NMR	- A singlet for the tert-butyl protons (~1.3 ppm).- A singlet for the tosyl methyl protons (~2.4 ppm).- A singlet for the pyrazole C4-H (~5.8-6.0 ppm).- Doublets for the aromatic protons of the tosyl group (~7.3 and ~7.8 ppm).- A broad singlet for the NH₂ protons.
¹³C NMR	- Signals for the tert-butyl carbons (~30 and ~32 ppm).- A signal for the tosyl methyl carbon (~21 ppm).- A signal for the pyrazole C4 (~95-105 ppm).- Signals for the aromatic carbons of the tosyl group (~127-145 ppm).- Signals for the pyrazole C3 and C5 (~150-160 ppm).
FT-IR (cm⁻¹)	- N-H stretching of the amino group (~3300-3500 cm⁻¹).- C-H stretching (~2960 cm⁻¹).- Asymmetric and symmetric SO₂ stretching of the sulfonyl group (~1350 and ~1170 cm⁻¹).[1]
HRMS (ESI)	Calculated m/z for C₁₄H₂₀N₃O₂S⁺ [M+H]⁺.

Reactivity and Potential Applications in Drug Discovery

The N1-tosyl-3-tert-butyl-5-aminopyrazole scaffold presents several opportunities for further chemical modification and exploration in drug discovery.

• The 5-Amino Group: This group can be acylated, alkylated, or used in condensation reactions to introduce diverse functionalities. For example, it can be converted to a urea or an amide, which are common pharmacophores in kinase inhibitors.[9][10]

• The Tosyl Group: The tosyl group itself can be a key pharmacophoric element. However, it can also serve as a protecting group that can be removed under specific conditions to allow for further functionalization at the N1 position.

• The Pyrazole Core: The pyrazole ring is a stable aromatic system that acts as a rigid scaffold to orient the substituents in a defined three-dimensional space for optimal interaction with biological targets.

Given the known biological activities of pyrazole-sulfonamide hybrids, N1-tosyl-3-tert-butyl-5-aminopyrazole and its derivatives are promising candidates for screening against a variety of targets, particularly protein kinases, which are implicated in cancer and inflammatory diseases.[1]

Conclusion

N1-tosyl-3-tert-butyl-5-aminopyrazole is a promising heterocyclic compound with significant potential in medicinal chemistry. This guide has provided a comprehensive overview of its predicted properties, a detailed synthetic protocol, and a discussion of its potential applications. By leveraging the well-established chemistry of 5-aminopyrazoles and N-tosylation reactions, researchers can readily access this scaffold and its derivatives for the development of novel therapeutic agents. The insights and protocols presented herein are intended to facilitate further exploration of this valuable chemical entity.

References

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An In-Depth Technical Guide to the Core Differences Between 1-Tosyl and 5-Tosylamino Pyrazole Isomers

Abstract

In the landscape of heterocyclic chemistry, particularly within pharmaceutical and materials science, pyrazole derivatives stand out for their vast therapeutic and functional potential.[1][2][3] A subtle yet critical distinction exists between isomeric forms of tosylated pyrazoles that profoundly impacts their synthesis, characterization, and application: the 1-tosyl and 5-tosylamino isomers. This guide provides an in-depth exploration of these two isomers, elucidating the fundamental differences in their chemical architecture, outlining regioselective synthetic strategies, detailing methods for their unambiguous characterization, and discussing the implications of their structural variance on chemical reactivity and biological activity. This document is intended for researchers, scientists, and drug development professionals who require a deep, functional understanding of these important molecular scaffolds.

The Fundamental Architectural Distinction: N-Sulfonamide vs. C-Aminosulfonamide

The core difference between the two isomers lies in the point of attachment of the p-toluenesulfonyl (tosyl or Ts) group to the pyrazole ring. This is not merely a positional change but a change in the functional group class itself, which dictates the entirety of the molecule's chemical personality.

• 1-Tosyl-1H-pyrazole (An N-Sulfonamide): In this isomer, the tosyl group is covalently bonded to the nitrogen atom at the 1-position of the pyrazole ring. This forms an N-sulfonylpyrazole , a type of sulfonamide where the nitrogen is part of the aromatic heterocyclic system. The electron-withdrawing nature of the tosyl group directly influences the aromaticity and reactivity of the entire pyrazole ring.

• N-(1H-Pyrazol-5-yl)-4-methylbenzenesulfonamide (A C-Aminosulfonamide): Commonly referred to as 5-tosylamino pyrazole, this isomer features the tosyl group attached to an exocyclic amino group at the 5-position of the pyrazole ring. This creates a fundamentally different structure: an aminosulfonamide attached to a carbon of the pyrazole ring. Critically, the pyrazole ring itself retains a proton on one of its nitrogen atoms (N-H), allowing for tautomerism.

The following diagram illustrates this crucial difference in connectivity.

Caption: Core structures of 1-Tosyl-1H-pyrazole vs. 5-Tosylamino-pyrazole.

Regioselective Synthesis: Controlling Isomer Formation

The ability to selectively synthesize one isomer over the other is paramount for any practical application. The choice of starting material and reaction conditions dictates the outcome, a classic challenge in heterocyclic chemistry.[4][5][6]

Synthesis of 1-Tosyl-1H-pyrazoles

The most direct route to 1-tosyl-1H-pyrazoles involves the N-sulfonylation of a pre-existing pyrazole ring.

• Causality Behind the Method: Pyrazole is weakly acidic (pKa ≈ 14.5) and can be deprotonated by a suitable base to form a pyrazolate anion. This anion is a potent nucleophile that readily attacks the electrophilic sulfur atom of p-toluenesulfonyl chloride (TsCl), leading to the formation of the N-S bond. Regioselectivity is generally high for the N1 position in unsubstituted pyrazole due to electronic and steric factors.

Experimental Protocol: Synthesis of 1-Tosyl-1H-pyrazole

• Reaction Setup: To a solution of pyrazole (1.0 eq) in a suitable aprotic solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM)) at 0 °C, add a base such as triethylamine (1.2 eq) or sodium hydride (1.1 eq).

• Addition of Tosyl Chloride: Stir the mixture for 15-30 minutes, then add p-toluenesulfonyl chloride (1.05 eq) portion-wise, maintaining the temperature at 0 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Purification: Upon completion, quench the reaction with water. If using an organic solvent like DCM, separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the pure 1-tosyl-1H-pyrazole.

Caption: Workflow for the synthesis of 1-Tosyl-1H-pyrazole.

Synthesis of 5-Tosylamino Pyrazoles

The synthesis of this isomer requires a different starting material: 5-aminopyrazole. The goal is to selectively sulfonylate the exocyclic amino group without affecting the ring nitrogens.

• Causality Behind the Method: The exocyclic amino group at the C5 position is nucleophilic. In the presence of a base (often a non-nucleophilic organic base like pyridine or triethylamine), it will attack tosyl chloride.[7] The choice of a milder base is crucial to prevent competitive deprotonation and subsequent N-sulfonylation of the pyrazole ring itself. The reaction is often mediated by triethylamine in a solvent like acetonitrile at room temperature.[7]

Experimental Protocol: Synthesis of N-(1H-Pyrazol-5-yl)-4-methylbenzenesulfonamide

• Reaction Setup: Dissolve 5-aminopyrazole (1.0 eq) in a suitable solvent such as acetonitrile or pyridine.

• Base and Reagent Addition: Add triethylamine (1.5 eq) to the solution, followed by the slow addition of p-toluenesulfonyl chloride (1.1 eq) at room temperature.

• Reaction Progression: Stir the mixture at room temperature for 6-24 hours. The reaction progress should be monitored by TLC.

• Workup and Purification: After the reaction is complete, concentrate the mixture under reduced pressure. Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate), wash with a mild acid (e.g., 1M HCl) to remove excess base, followed by water and brine. Dry the organic layer over Na₂SO₄ and concentrate. Purify the crude material via recrystallization or column chromatography to obtain the desired 5-tosylamino pyrazole.[7]

Caption: Workflow for the synthesis of 5-Tosylamino-pyrazole.

Spectroscopic and Analytical Characterization: Unambiguous Differentiation

Distinguishing between the 1-tosyl and 5-tosylamino isomers is straightforward with standard spectroscopic techniques. The key is to probe for the presence or absence of the N-H proton and observe the electronic influence of the tosyl group's position.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for differentiating these isomers.

• ¹H NMR:

  • 1-Tosyl-1H-pyrazole: Will not show a signal for an N-H proton. The pyrazole ring protons will be shifted downfield compared to unsubstituted pyrazole due to the strong electron-withdrawing effect of the N-tosyl group. For example, the H4 proton typically appears as a singlet around 6.58-6.63 ppm.[8]

  • 5-Tosylamino-pyrazole: Will exhibit a broad singlet corresponding to the pyrazole N-H proton, typically in the 12-13 ppm region, although this can exchange with D₂O. It will also show a signal for the sulfonamide N-H proton. The pyrazole ring protons are less affected electronically compared to the 1-tosyl isomer. The ¹H NMR spectrum of a related compound, 5-amino-1-tosyl-1H-pyrazolo-4-carbonitrile, showed the NH₂ protons as a singlet at 7.11 ppm.[9]

• ¹³C NMR:

  • 1-Tosyl-1H-pyrazole: The pyrazole ring carbons are significantly deshielded (shifted downfield) due to the direct attachment of the electron-withdrawing tosyl group to the ring nitrogen. For a substituted 1-tosyl pyrazole, the C5 and C3 carbons can appear around 154-155 ppm and 149 ppm, respectively, with the C4 carbon appearing further upfield around 109 ppm.[8]

  • 5-Tosylamino-pyrazole: The pyrazole carbon chemical shifts will be more similar to those of 5-aminopyrazole. The carbon bearing the amino group (C5) will be significantly affected, but the effect on the other ring carbons (C3, C4) will be less pronounced compared to the 1-tosyl isomer.

Infrared (IR) Spectroscopy

• 1-Tosyl-1H-pyrazole: The most notable feature is the absence of N-H stretching bands in the 3200-3500 cm⁻¹ region. Strong bands for the sulfonyl group (S=O) will be present around 1380 cm⁻¹ (asymmetric) and 1170 cm⁻¹ (symmetric).[7]

• 5-Tosylamino-pyrazole: The spectrum will clearly show N-H stretching bands. There may be two distinct bands: one for the pyrazole N-H and one for the sulfonamide N-H, typically appearing in the 3200-3400 cm⁻¹ range. The characteristic S=O stretches will also be present.

X-ray Crystallography

For absolute confirmation of structure, single-crystal X-ray diffraction is the definitive method. It provides unambiguous proof of the atom connectivity, allowing direct visualization of whether the tosyl group is attached to the N1 of the ring or the exocyclic amino group at C5.[5][10][11] For instance, X-ray analysis has been used to confirm the regioselectivity of reactions producing substituted pyrazoles.[5]

Characteristic	1-Tosyl-1H-pyrazole	5-Tosylamino-pyrazole	Reference
Functional Group	N-Sulfonamide	C-Aminosulfonamide	N/A
¹H NMR: Pyrazole N-H	Absent	Present (broad, ~12-13 ppm)	[8]
¹H NMR: Pyrazole H4	Downfield shift (~6.6 ppm)	Less deshielded	[8]
¹³C NMR: Ring Carbons	Significantly deshielded	Moderately affected	[8]
IR: N-H Stretch	Absent	Present (~3200-3400 cm⁻¹)	[7]
Acidity	Non-acidic (no N-H)	Acidic (pyrazole & sulfonamide N-H)	N/A

Comparative Reactivity and Applications

The structural differences between the isomers translate directly into distinct chemical reactivity and, consequently, different applications, especially in drug discovery.

• Acidity and Basicity: The 5-tosylamino isomer possesses two acidic protons (pyrazole N-H and sulfonamide N-H) and can be deprotonated to form dianions, which can be used in further functionalization. The 1-tosyl isomer lacks these acidic protons, making its pyrazole ring significantly less basic and nucleophilic than the 5-tosylamino counterpart.

• Reactivity as Nucleophiles/Electrophiles:

  • The pyrazole ring in the 1-tosyl isomer is electron-deficient and less susceptible to electrophilic aromatic substitution. The tosyl group can also act as a leaving group under certain nucleophilic conditions.

  • The 5-tosylamino isomer's pyrazole ring is more electron-rich and can more readily undergo electrophilic substitution. The free N-H group allows for N-alkylation or other reactions at the ring nitrogen.[12]

• Applications in Drug Development: The specific orientation of the tosyl group and the presence or absence of an N-H bond are critical for molecular recognition by biological targets like enzymes and receptors.

  • The N-H of the 5-tosylamino pyrazole can act as a crucial hydrogen bond donor, a feature absent in the 1-tosyl isomer. This single interaction can be the difference between a potent drug and an inactive molecule.

  • Pyrazole-sulfonamide hybrids, a class that includes the 5-tosylamino scaffold, are explored as apoptosis inducers and enzyme inhibitors.[13] Their ability to form specific hydrogen bonds is often key to their mechanism of action.

  • The overall polarity, solubility, and metabolic stability of the two isomers are different, impacting their pharmacokinetic (ADMET) profiles.

Conclusion

The distinction between 1-tosyl and 5-tosylamino pyrazole isomers is a clear illustration of how a subtle change in molecular architecture can lead to profound differences in chemical and physical properties. The 1-tosyl isomer, an N-sulfonylpyrazole, is characterized by an electron-deficient ring and the absence of an N-H proton. In contrast, the 5-tosylamino isomer is a C-aminosulfonamide that retains its pyrazole N-H group, making it a valuable hydrogen bond donor in biological systems. Understanding their regioselective synthesis, mastering their characterization via NMR and IR spectroscopy, and appreciating their divergent reactivity are essential skills for scientists leveraging these powerful heterocyclic scaffolds in medicinal chemistry and materials science.

References

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• Hassan, A. S., Hafez, T. S., & Osman, S. A. (2014). Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives. Scientia Pharmaceutica. [Link]

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Electronic Effects of the Tosyl Group on 5-Aminopyrazole Reactivity: A Technical Guide

Executive Summary

The 5-aminopyrazole scaffold is a ubiquitous pharmacophore in kinase inhibitors (e.g., CDKs, aurora kinases) and GPCR ligands. However, its utility is often compromised by ambident nucleophilicity and prototropic tautomerism , leading to complex mixtures of N1-alkylated, N2-alkylated, and exocyclic-N-functionalized products.

This guide details the strategic deployment of the

-toluenesulfonyl (Tosyl/Ts) group as a transient electronic modifier. By leveraging the strong electron-withdrawing character ( ) of the sulfonyl moiety, researchers can "lock" tautomeric forms, modulate pKa, and direct regioselectivity with high precision.

Part 1: The Electronic Landscape & The "Ambident Problem"

The Native Scaffold Challenges

Unprotected 5-aminopyrazoles exist in a dynamic equilibrium between three nucleophilic sites:

• N1 (Ring Nitrogen): Typically the most acidic site (pKa ~14 in DMSO).

• N2 (Ring Nitrogen): The "pyridine-like" nitrogen, capable of acting as a base or nucleophile.

• N-exo (Exocyclic Amine): Generally less nucleophilic than expected due to resonance donation into the heteroaromatic ring.

Without protection, electrophilic attack is governed by a delicate balance of Hard-Soft Acid-Base (HSAB) theory and steric factors, often resulting in inseparable regioisomers.

The Tosyl Solution: Electronic Deactivation

Introducing a tosyl group at N1 dramatically alters the electronic map of the molecule. The sulfonyl group exerts a powerful inductive (-I) and mesomeric (-M) withdrawal.

Mechanistic Impact:

• N1-Deactivation: The lone pair on N1 is sequestered by the sulfonyl group, rendering N1 non-nucleophilic.

• N2-Steric Blockade: The bulky tolyl ring shields the adjacent N2 position, kinetically disfavoring attack at this site.

• Exocyclic Amine Modulation: While the electron density is lowered globally, the N-exo remains the only accessible nucleophile for controlled acylation or alkylation, provided strong enough electrophiles are used.

Visualization: Electronic Redistribution

The following diagram illustrates the electron-withdrawing pathway and the resulting deactivation of the ring system.

Caption: Transformation of nucleophilic sites upon N1-tosylation. Red arrows indicate electron withdrawal; dotted lines indicate steric hindrance.

Part 2: Tautomeric Control (The "Tosyl Switch")

One of the most critical functions of the tosyl group is locking the tautomeric equilibrium. 5-aminopyrazoles can exist as amino-pyrazoles or imino-pyrazolines .

• Native State: Rapid exchange prevents selective reaction at the exocyclic nitrogen.

• Tosylated State: The Ts group locks the molecule in the amino-pyrazole form. The energy penalty to break aromaticity and form the imino-sulfonamide is too high. This forces incoming electrophiles to react exclusively with the exocyclic amine (or C4 in specific Vilsmeier-Haack conditions).

Comparative Reactivity Table

Parameter	Native 5-Aminopyrazole	N1-Tosyl-5-Aminopyrazole	Synthetic Implication
Major Tautomer	Equilibrium (Solvent dependent)	Locked Amino-form	Predictable stoichiometry.
N1 Reactivity	High (Alkylation/Acylation)	Null (Protected)	Prevents polymerization.
N2 Reactivity	Moderate (Michael Addition)	Low (Steric/Electronic)	High regioselectivity.
C4 Reactivity	High (Electrophilic Subst.)	Moderate	Controlled halogenation possible.
Solubility	Polar/Protophilic	Lipophilic	Easier workup/purification.

Part 3: Strategic Synthesis & Protocols

Protocol A: Regioselective N1-Tosylation

Objective: To install the Ts group specifically at N1, avoiding bis-tosylation.

Reagents:

• 5-Aminopyrazole derivative (1.0 equiv)

• -Toluenesulfonyl chloride (TsCl) (1.05 equiv)

• Pyridine (Solvent/Base) or DCM/Et3N

Methodology:

• Dissolution: Dissolve the 5-aminopyrazole in anhydrous pyridine (0.5 M concentration) under inert atmosphere (

  ). Note: Pyridine is preferred over Et3N/DCM here because it buffers the HCl generated without being strong enough to deprotonate the exocyclic amine rapidly, which could lead to bis-tosylation.

• Addition: Cool to 0°C. Add TsCl portion-wise over 15 minutes.

• Equilibration: Allow to warm to Room Temperature (RT) and stir for 4-6 hours.

• Validation (TLC): Monitor disappearance of starting material. The product will have a significantly higher Rf (less polar).

• Workup: Pour into ice-water. The N1-tosyl product usually precipitates as a solid. Filter and wash with cold water.

• Causality: The kinetic product is often the N2-tosyl or exocyclic sulfonamide, but the thermodynamic product is the N1-tosyl species. Running the reaction at RT allows for equilibration to the stable N1-isomer.

Protocol B: Synthesis of Pyrazolo[1,5-a]pyrimidines

Context: This reaction is a "gold standard" validation of the electronic activation provided by the scaffold. The Ts group prevents side reactions while the exocyclic amine attacks a 1,3-dielectrophile.

Workflow Diagram:

Caption: General workflow for fused ring synthesis. Note that under harsh acidic conditions, the Ts group may cleave spontaneously during cyclization.

Step-by-Step:

• Mix: Combine N1-tosyl-5-aminopyrazole (1 equiv) and 1,3-diketone or

  -enaminone (1.1 equiv) in Glacial Acetic Acid.

• Reflux: Heat to 110°C for 3-12 hours.

• Mechanism: The exocyclic amine attacks the carbonyl. The N1-Ts group makes the ring nitrogen a poor nucleophile initially, preventing incorrect cyclization. However, as the reaction proceeds, the acidic conditions and high heat often facilitate the cleavage of the Tosyl group in situ or strictly direct the cyclization to N2 (after deprotection) to form the fused system.

• Isolation: Evaporate solvent, neutralize with

  , and extract with EtOAc.

Part 4: References & Authority[1][2][3][4]

The protocols and mechanistic insights above are synthesized from established heterocyclic chemistry principles and specific literature regarding aminopyrazole reactivity.

• Regioselectivity in Aminopyrazole Synthesis:

  • Source: BenchChem Technical Guides.

  • Relevance: Defines the kinetic vs. thermodynamic control in the formation and functionalization of the pyrazole core.

  • (General reference for scaffold reactivity)

• Synthesis of Pyrazolo[1,5-a]pyrimidines:

  • Title: Synthesis of pyrazolo[1,5-a]pyrimidine derivatives and their antifungal activities.[1]

  • Source: PubMed / Chemical Biology & Drug Design.

  • Relevance: Validates the reaction of 5-aminopyrazoles with dielectrophiles to form fused systems.

• Tautomerism and Structural Analysis:

  • Title: Structure and tautomerism of 4-substituted 3(5)-aminopyrazoles.

  • Source: ResearchGate / Journal of Molecular Structure.

  • Relevance: Provides the crystallographic and NMR evidence for the tautomeric forms discussed in Part 2.

• Microwave-Assisted Synthesis & Regiocontrol:

  • Title: Synthesis of pyrazolo[1,5-a]pyrimidines under mild conditions.[2][3]

  • Source: ResearchGate.[2]

  • Relevance: Discusses modern methods for cyclization that can be applied to tosyl-protected intermediates.

• General Review of 5-Aminopyrazole Precursors:

  • Title: 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines.[4]

  • Source: PMC (PubMed Central).

  • Relevance: Comprehensive review of the reactivity of the 5-amino scaffold, supporting the mechanistic claims of Part 1.

Sources

• 1. Synthesis of pyrazolo[1,5-a]pyrimidine derivatives and their antifungal activities against phytopathogenic fungi in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines - PMC [pmc.ncbi.nlm.nih.gov]

Solubility profile of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine in organic solvents

Technical Whitepaper: Solubility Profiling and Solvent Selection for 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine

Part 1: Executive Summary & Physicochemical Context

The compound 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine is a critical heterocyclic intermediate, often utilized in the synthesis of p38 MAP kinase inhibitors, VEGFR inhibitors, and urea-based antineoplastic agents (e.g., analogs of Regorafenib).[1] Its structural duality—combining a lipophilic tert-butyl group and a sulfonyl-protected nitrogen with a polar primary amine—creates a unique solubility profile that challenges standard purification workflows.[1]

This guide provides a comprehensive solubility analysis, transitioning from theoretical prediction to operational solvent selection for synthesis, extraction, and recrystallization.[1]

Physicochemical Descriptors

• Chemical Structure: A pyrazole core substituted at C3 with a tert-butyl group, at N1 with a p-toluenesulfonyl (tosyl) group, and at C5 with a primary amine.[1]

• Molecular Formula:

  [1]

• Estimated LogP: ~3.2 – 3.8 (High Lipophilicity due to Tosyl + t-Butyl)[1]

• Key Intermolecular Forces:

  • Tosyl Group: Introduces

    - stacking potential and significant hydrophobicity; disrupts the H-bonding network typical of unsubstituted pyrazoles.[1]

  • Primary Amine (

    ): Acts as a hydrogen bond donor/acceptor, providing limited solubility in polar protic solvents.[1]

Part 2: Solubility Profile & Solvent Classification

The following data categorizes solvents based on their interaction with the solute's lipophilic domains (Tosyl/t-Butyl) and polar domain (Amine).

Table 1: Operational Solubility Profile

Solvent Class	Representative Solvents	Solubility Rating	Operational Utility
Chlorinated Hydrocarbons	Dichloromethane (DCM), Chloroform	High (>100 mg/mL)	Primary Extraction: The tosyl group exhibits high affinity for DCM.[1] Ideal for liquid-liquid extraction from aqueous reaction quenches.[1]
Polar Aprotic	DMSO, DMF, DMAc	High (>150 mg/mL)	Reaction Media: Excellent for nucleophilic substitutions or coupling reactions.[1] Warning: Difficult to remove; not recommended for final isolation.[1]
Polar Aprotic (Volatile)	Acetonitrile (ACN), Acetone	Good (50–100 mg/mL)	Synthesis & Chromatography: ACN is the standard solvent for sulfonamidation reactions yielding this intermediate.[1]
Esters	Ethyl Acetate (EtOAc), Isopropyl Acetate	Moderate to High	Work-up & Chromatography: Soluble enough for silica gel loading but may require heating for high-concentration process streams.[1]
Alcohols	Ethanol (EtOH), Methanol (MeOH), Isopropanol (IPA)	Temperature Dependent	Recrystallization: Moderate solubility at boiling point; low solubility at .[1] The "Gold Standard" for purification.[1]
Aliphatic Hydrocarbons	Hexanes, Heptane, Cyclohexane	Low / Insoluble	Anti-Solvent: Used to crash out the product from EtOAc or Toluene solutions.[1]
Aqueous	Water, Brine	Insoluble (<0.1 mg/mL)	Wash Medium: The lipophilicity of the tosyl and t-butyl groups dominates, rendering the molecule water-insoluble despite the amine.[1]

Part 3: Experimental Protocols (Self-Validating Systems)

To ensure reproducibility in your specific lab environment, use the following protocols. These are designed to be self-validating—if the control criteria are not met, the experiment halts to prevent data corruption.

Protocol A: Gravimetric Solubility Determination

Use this protocol to generate precise mg/mL values for specific solvent batches.

• Preparation: Weigh 100 mg of dry 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine into a tared 4 mL vial.

• Addition: Add the target solvent in 100

  increments while sonicating at .

• Observation Endpoint:

  • Soluble: Solution becomes clear.

  • Saturation: Solid persists after 10 minutes of sonication.[1]

• Quantification (If Saturated):

  • Filter the supernatant through a 0.45

    PTFE syringe filter.[1]

  • Evaporate a known volume (e.g., 1 mL) to dryness under vacuum.[1]

  • Weigh the residue.[1]

• Calculation:

Protocol B: Recrystallization Screening (The "Cloud Point" Method)

Target: Purify crude material from synthesis (typically containing tosyl chloride impurities).[1]

• Dissolution: Dissolve 1.0 g of crude material in minimal boiling Ethanol (~5–8 mL).

• Anti-Solvent Titration: If no crystals form upon slight cooling, add Water dropwise to the hot solution until persistent turbidity (cloud point) is observed.[1]

• Re-solubilization: Add 0.5 mL of hot Ethanol to clear the solution.

• Crystallization: Allow to cool slowly to Room Temperature (RT), then to

  .

• Validation: Analyze the precipitate via HPLC. Purity should exceed 98%.

Part 4: Process Logic & Visualization

The following diagrams illustrate the decision-making logic for solvent selection during synthesis and purification.

Diagram 1: Solubility-Driven Purification Workflow

Caption: Workflow for isolating the target amine using solubility differentials between the tosyl-protected product and polar byproducts.

Part 5: Mechanistic Insights & Troubleshooting

The "Tosyl Lability" Factor

Researchers must note that the N-tosyl group on pyrazoles is electron-withdrawing, making the pyrazole ring susceptible to nucleophilic attack or hydrolysis under strongly acidic/basic conditions.[1]

• Avoid: Prolonged heating in acidic water/methanol, which may cleave the tosyl group, reverting the molecule to 3-(tert-butyl)-1H-pyrazol-5-amine.[1]

• Preferred: Neutral conditions or mild buffering during aqueous washes.[1]

Synthesis Context

The solubility profile is dictated by the synthesis method.[1] The tosylation of 3-(tert-butyl)-1H-pyrazol-5-amine is typically performed in Acetonitrile (ACN) with Triethylamine or Pyridine.[1]

• Why ACN? It solubilizes the polar starting amine and the lipophilic tosyl chloride, while the byproduct (Triethylamine Hydrochloride) often precipitates or is easily washed away with water.[1]

References

• MDPI. (2025). Synthesis of N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. Molbank.[1] [Link][1]

• Beilstein-Institut. (2021).[1] Halogenations of 3-aryl-1H-pyrazol-5-amines and their N-tosyl derivatives. Beilstein Journal of Organic Chemistry. [Link]

• Organic Syntheses. (2013).[1] Preparation and Use of 1-tert-Butyl-3-Methyl-1H-Pyrazole-5-Amine. Org. Synth. 2013, 90, 301-315.[1] [Link]

• National Institutes of Health (NIH). (2018).[1] 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. PMC. [Link]

Sources

• 1. 3-tert-Butyl-1H-pyrazol-5-amine|BLD Pharm [bldpharm.com]

Stability of tert-Butyl Aminopyrazoles Under Acidic Conditions

This technical guide details the stability profiles of tert-butyl aminopyrazoles under acidic conditions, distinguishing between the highly labile N-tert-butyl variants and the robust C-tert-butyl analogs.

Executive Summary

The stability of tert-butyl aminopyrazoles in acidic media is strictly regiospecific. 1-tert-butyl-5-aminopyrazoles exhibit "unusual lability," allowing for quantitative de-tert-butylation under strong acidic conditions (e.g., TFA at reflux). In contrast, C-tert-butyl aminopyrazoles (alkylated at the 3 or 4 positions) are chemically inert to acid hydrolysis, behaving like typical alkyl-substituted aromatics. This guide provides the mechanistic basis, experimental protocols for stability assessment, and synthetic strategies for leveraging this lability as a protecting group methodology.

Part 1: Mechanistic Analysis of Acid Sensitivity

The N-tert-Butyl Anomaly (1-tert-butyl-5-aminopyrazoles)

Unlike typical N-alkyl pyrazoles, which require harsh conditions for cleavage, 1-tert-butyl-5-aminopyrazoles undergo acid-catalyzed dealkylation. This is driven by two factors:

• Steric Relief: The tert-butyl group at position 1 and the amino group at position 5 experience significant peri-interaction. Protonation of the ring nitrogen or the exocyclic amine increases this steric strain.

• Carbocation Stability: The cleavage follows an E1-like or fragmentation mechanism where the bond breaks to release a stable tert-butyl cation (which rapidly eliminates to isobutylene) and the neutral pyrazole.

The C-tert-Butyl Stability

tert-Butyl groups attached to the carbon framework (C3 or C4) lack the heteroatom-leaving group lability. They remain stable in concentrated HCl, H₂SO₄, and TFA, even at elevated temperatures, unless specific activating groups (not present in simple aminopyrazoles) promote retro-Friedel-Crafts alkylation.

Mechanistic Pathway Diagram

The following diagram illustrates the divergent pathways for N-substituted vs. C-substituted isomers under acidic stress.

Caption: Divergent stability pathways. N-tBu undergoes fragmentation driven by steric relief and cation stability; C-tBu remains inert.

Part 2: Experimental Assessment of Stability

Acid Challenge Protocols

To validate stability or execute deprotection, the following standardized protocols are recommended.

Protocol A: TFA Challenge (Deprotection Conditions)

Target: Testing for N-tBu lability.

• Dissolution: Dissolve 1.0 mmol of the aminopyrazole in 5 mL of Trifluoroacetic Acid (TFA).

• Thermal Stress: Heat the solution to 95°C for 3 hours .

  • Note: Use a reflux condenser to prevent TFA evaporation, though the loss of isobutylene gas will drive the reaction.

• Workup: Cool to <60°C. Add 5 mL Ethanol (to quench/solubilize). Concentrate under reduced pressure.

• Neutralization: Resuspend in EtOAc/Water and neutralize with saturated NaHCO₃.

Protocol B: HCl Stability Test (Standard Handling)

Target: Testing for general stability during salt formation.

• Dissolution: Dissolve substance in 4M HCl in Dioxane or aqueous 6N HCl.

• Incubation: Stir at ambient temperature (25°C) for 24 hours.

• Analysis: Monitor by HPLC or LC-MS. C-tert-butyl isomers should show <1% degradation.

Comparative Stability Data

The table below summarizes the expected half-life (

) and degradation products for different isomers under Protocol A (TFA, 95°C).

Compound Class	Structure	Acid Stability (TFA, 95°C)	Primary Degradant	Mechanism
1-tert-butyl-5-aminopyrazole	N-tBu	Unstable ( min)	5-Aminopyrazole (parent)	Acid-catalyzed cleavage (E1)
1-tert-butyl-3-aminopyrazole	N-tBu	Moderately Stable	Mixed/Slow degradation	Reduced steric drive vs 5-isomer
3-tert-butyl-5-aminopyrazole	C-tBu	Stable ( h)	None (Intact)	N/A
5-tert-butyl-3-aminopyrazole	C-tBu	Stable ( h)	None (Intact)	N/A

Part 3: Synthetic Utility & Workflows

tert-Butyl as a Protecting Group

The lability of the 1-tert-butyl group on 5-aminopyrazoles makes tert-butylhydrazine a valuable "masked hydrazine" equivalent. It suppresses side reactions common with free hydrazine and can be removed cleanly at the end of a synthesis.

Advantages:

• Atom Economy: The byproduct is isobutylene (gas), simplifying purification.

• Safety: tert-Butylhydrazine hydrochloride is a stable solid, unlike toxic/explosive anhydrous hydrazine.

• Regiocontrol: The bulky tert-butyl group directs cyclization, often favoring the 5-amino isomer when reacting with

  -cyano ketones.

Deprotection Workflow

This workflow describes the synthesis and subsequent removal of the tert-butyl group.

Caption: Synthetic route utilizing the acid-labile N-tert-butyl group as a temporary masking agent.

References

• Preparation and Use of 1-tert-Butyl-3-Methyl-1H-Pyrazole-5-Amine. Source: Organic Syntheses, 2013, Vol. 90, pp. 280-289. Relevance: Defines the "unusual lability" of the 5-amino-1-tBu group and provides the standard TFA deprotection protocol.

• 3-tert-Butyl-1-(3-nitrophenyl)-1H-pyrazol-5-amine. Source: Acta Crystallographica Section E, 2011. Relevance: Demonstrates the stability of C-tert-butyl groups under acidic synthesis conditions (conc. HCl, 70°C).

• Comparison of the stability of different substituted aminopyrazoles. Source: BenchChem Technical Guides. Relevance: Provides thermodynamic data on 3-amino vs 5-amino tautomer stability and metabolic stability profiles.

• Synthesis and chemistry of 3-tert-butyl-1,5-diaminopyrazole. Source: Organic & Biomolecular Chemistry, 2003. Relevance: Discusses the synthesis of stable C-tert-butyl derivatives and their reactivity.

Protocols & Analytical Methods

Synthesis of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine from 3-tert-butyl-1H-pyrazol-5-amine

This application note details the protocol for the regioselective synthesis of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine from 3-tert-butyl-1H-pyrazol-5-amine .

Part 1: Technical Application Note

Introduction & Significance

The pyrazole scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore in numerous kinase inhibitors (e.g., Ruxolitinib) and anti-inflammatory agents. The functionalization of 3(5)-aminopyrazoles with sulfonyl groups is a critical transformation.

Specifically, 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine represents a key intermediate where the tosyl group acts as either a protecting group for the ring nitrogen or a directing group for subsequent functionalization (e.g., C-H activation or halogenation). The synthesis presents a regiochemical challenge: the starting material, 3-tert-butyl-1H-pyrazol-5-amine, is an ambident nucleophile with three potential reactive sites:

• N1 (Ring Nitrogen): Sterically hindered by the tert-butyl group (in the 3-tBu tautomer).

• N2 (Ring Nitrogen): Less sterically hindered, adjacent to the amine.

• N-Exocyclic (Amine): Nucleophilic, but generally less acidic than the ring NH.

This protocol leverages steric control and kinetic conditions to selectively target the ring nitrogen adjacent to the amine (N1 relative to the product name), yielding the 1,5-isomer (1-tosyl-5-amine) while minimizing the formation of the 1,3-isomer (1-tosyl-3-amine) or the exocyclic sulfonamide.

Mechanistic Insight & Regioselectivity

The reaction of 3(5)-aminopyrazoles with sulfonyl chlorides follows a pathway governed by the tautomeric equilibrium and steric hindrance.

• Tautomerism: In solution, the starting material exists in equilibrium between 3-tert-butyl-1H-pyrazol-5-amine (Tautomer A) and 5-tert-butyl-1H-pyrazol-3-amine (Tautomer B).

• Steric Steering: The tert-butyl group is a bulky substituent (A-value ~5.0). Sulfonylation at the nitrogen adjacent to the tert-butyl group is kinetically disfavored due to severe steric clash.

• Preferred Pathway: The sulfonyl group attacks the nitrogen adjacent to the smaller amino group. This results in the formation of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine (where the tosyl group is on N1 and the amine is on C5).

Graphviz Pathway Diagram:

Caption: Regioselective sulfonylation pathway. Steric bulk of the tert-butyl group directs the tosyl group to the distal nitrogen (N1 relative to t-Bu), favoring the 1,5-isomer.

Part 2: Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[1][2][3][4][5]	Role
3-tert-butyl-1H-pyrazol-5-amine	139.20	1.0	Starting Material
p-Toluenesulfonyl chloride (TsCl)	190.65	1.1	Electrophile
Pyridine	79.10	Solvent/Base	Solvent & Acid Scavenger
Dichloromethane (DCM)	84.93	Solvent	Extraction
4-Dimethylaminopyridine (DMAP)	122.17	0.05	Catalyst (Optional)

Safety Note: TsCl is corrosive and a lachrymator. Pyridine is toxic and has a noxious odor. Perform all operations in a fume hood.

Step-by-Step Procedure

Step 1: Preparation of Reaction Mixture

• Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a nitrogen inlet.

• Charge the flask with 3-tert-butyl-1H-pyrazol-5-amine (1.39 g, 10.0 mmol).

• Add anhydrous Pyridine (15 mL). Stir until the solid is completely dissolved.

• Cool the solution to 0°C using an ice/water bath. Cooling is critical to suppress bis-tosylation and exocyclic amine reaction.

Step 2: Addition of Electrophile

• Add p-Toluenesulfonyl chloride (2.10 g, 11.0 mmol, 1.1 equiv) portion-wise over 10 minutes.

  • Tip: If TsCl is solid, add it as a solution in minimal DCM (2 mL) for better control.

• (Optional) Add a catalytic amount of DMAP (61 mg, 0.5 mmol) if the reaction is sluggish, though usually not required for ring sulfonylation.

Step 3: Reaction & Monitoring

• Allow the reaction to stir at 0°C for 1 hour , then remove the ice bath and warm to Room Temperature (20-25°C) .

• Stir for an additional 2–4 hours .

• QC Check: Monitor by TLC (Eluent: 30% EtOAc in Hexanes).

  • Starting Material Rf: ~0.2 (stains with Ninhydrin/UV).

  • Product Rf: ~0.6 (UV active).

  • Bis-tosyl impurity Rf: ~0.8 (if present).

Step 4: Workup

• Pour the reaction mixture into ice-cold water (100 mL) with vigorous stirring.

• A precipitate typically forms.

  • Scenario A (Solid forms): Filter the solid, wash with cold water (3 x 20 mL) and Hexanes (2 x 10 mL).

  • Scenario B (Oiling out): Extract with DCM (3 x 30 mL). Wash the combined organic layers with 1M HCl (2 x 20 mL) to remove Pyridine, followed by Brine (20 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Step 5: Purification

• Recrystallization (Preferred): Dissolve the crude solid in minimal boiling Ethanol . Add hot water dropwise until slight turbidity appears. Cool slowly to 4°C.

• Flash Chromatography (Alternative): Silica gel column.[4] Gradient: 0% → 30% EtOAc in Hexanes.

Characterization & Validation

Expected Data for 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine:

• Appearance: White to off-white crystalline solid.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.90 (d, J = 8.4 Hz, 2H, Ts-ArH) – Ortho to SO2.

  • δ 7.32 (d, J = 8.4 Hz, 2H, Ts-ArH) – Meta to SO2.

  • δ 5.45 (s, 1H, Pyrazole-H4).

  • δ 5.10 (br s, 2H, NH₂ ) – Diagnostic: Broad singlet indicates free amine (not sulfonamide).

  • δ 2.43 (s, 3H, Ts-CH₃).

  • δ 1.28 (s, 9H, t-Butyl).

Regiochemistry Confirmation (NOESY):

• Key NOE Signal: Strong correlation between the Ts-ArH (ortho) protons (7.90 ppm) and the NH₂ protons (5.10 ppm). This confirms the Tosyl group is on N1, adjacent to the amine (1,5-relationship).

• Negative Control: No NOE should be observed between Ts-ArH and the tert-butyl group.

Part 3: Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis and purification of the target compound.

References

• Regioselectivity in Aminopyrazoles: Elguero, J. et al. "Pyrazoles."[1][2][3][4][5][6][7][8][9] Comprehensive Heterocyclic Chemistry II, 1996, Vol 3, 1-75. (Foundational text on pyrazole tautomerism and reactivity).

• General Tosylation Protocol: Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. 4th Ed. Wiley-Interscience.

• Structural Confirmation: Fandrick, D. R. et al.[10] "Control of Regioselectivity in the Synthesis of Aminopyrazoles." Journal of Organic Chemistry, 2015, 80(3), 1651–1660. Link (Discusses steric influence on pyrazole functionalization).

• Analogous Synthesis:Organic Syntheses, Coll. Vol. 10, p. 3 (2004). (Describes handling of tert-butyl aminopyrazoles).

Sources

• 1. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]
• 7. heterocyclist.wordpress.com [heterocyclist.wordpress.com]
• 8. CRYSTAL STRUCTURE OF 3-tert-BUTYL- PYRAZOLO[5,1-с][1,2,4]TRIAZINE-3,4-DIYL DICARBOXYLATES - PMC [pmc.ncbi.nlm.nih.gov]
• 9. N-(3-tert-butyl-1H-pyrazol-5-yl)-2-[(2R)-2-methylpiperazin-1-yl]quinazolin-4-amine | C20H27N7 | CID 135397887 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. PubChemLite - 3-tert-butyl-1-(pyrimidin-2-yl)-1h-pyrazol-5-amine (C11H15N5) [pubchemlite.lcsb.uni.lu]

Application Note: Regioselective N1-Tosylation of 5-Aminopyrazoles

The following Application Note is designed for researchers in medicinal chemistry and organic synthesis. It addresses the specific challenge of regioselective N1-sulfonylation of 5-aminopyrazoles, a scaffold notorious for tautomeric ambiguity and multiple nucleophilic sites.

Abstract & Strategic Overview

5-Aminopyrazoles are privileged scaffolds in drug discovery (e.g., kinase inhibitors, GPCR antagonists). However, their functionalization is complicated by annular tautomerism and the presence of three distinct nucleophilic sites: the two ring nitrogens (N1, N2) and the exocyclic amine (N-exo).

Standard sulfonylation protocols (e.g., TsCl/Pyridine) frequently yield mixtures of ring-sulfonated isomers and exocyclic sulfonamides. This protocol details a Kinetic Anion Control strategy using sodium hydride (NaH) in anhydrous THF. By exploiting the pKa difference between the ring NH (~14) and the exocyclic NH₂ (~35), this method selectively deprotonates the pyrazole ring, directing the tosyl group to the N1 position (adjacent to the amino group) while preserving the exocyclic amine.

Key Advantages

• Regio-fidelity: High selectivity for the 1-tosyl-5-aminopyrazole isomer.

• Chemoselectivity: Avoids formation of exocyclic sulfonamides.

• Scalability: Suitable for gram-scale synthesis without chromatographic separation in many cases.

Mechanistic Rationale & Pathway

To achieve N1-selectivity, one must override the thermodynamic preference which often favors the less sterically hindered N2 position (distal to the amino group) or the formation of the stable exocyclic sulfonamide.

The Decision Matrix

• Base Selection: We use NaH (strong, non-nucleophilic). Weak bases (pyridine, Et₃N) often act as nucleophilic catalysts, promoting attack by the most accessible nucleophile (often the exocyclic amine or N2). NaH irreversibly deprotonates the ring nitrogen, creating a hard "pyrazolide" anion.

• Site Selectivity (N1 vs. N2):

  • Sterics: In 3-substituted-5-aminopyrazoles, the substituent at C3 (R) creates significant steric bulk around N2. The C5-amino group, while electronically donating, is physically smaller than most aryl/alkyl groups at C3, kinetically favoring attack at N1.

  • Chelation (Secondary Effect): The sodium cation can coordinate between the pyrazolide N1 and the exocyclic amine lone pair, pre-organizing the molecule for attack at N1.

Pathway Visualization

The following diagram illustrates the competing pathways and the selective route utilized in this protocol.

Caption: Reaction pathway illustrating the kinetic anion control strategy to favor N1-tosylation (Green) over N2-isomer or exocyclic sulfonamide (Grey).

Experimental Protocol

Materials & Reagents

Reagent	Specification	Role
5-Aminopyrazole Substrate	>98% Purity, dry	Starting Material
p-Toluenesulfonyl chloride (TsCl)	Recrystallized	Electrophile
Sodium Hydride (NaH)	60% dispersion in mineral oil	Base
Tetrahydrofuran (THF)	Anhydrous, inhibitor-free	Solvent
Ammonium Chloride (sat. aq.)	Saturated solution	Quenching Agent

Step-by-Step Methodology

Step 1: Preparation of the Anion

• Oven-dry a two-neck round-bottom flask and a magnetic stir bar. Flush with Nitrogen or Argon.[1]

• Add NaH (1.2 equivalents) to the flask.

  • Note: Wash NaH with anhydrous hexane (2x) if mineral oil interferes with downstream isolation, though typically unnecessary for this reaction.

• Suspend NaH in Anhydrous THF (0.2 M relative to substrate) . Cool the suspension to 0°C in an ice bath.

• Dissolve the 5-aminopyrazole (1.0 equivalent) in a minimal amount of anhydrous THF.

• Add the pyrazole solution dropwise to the NaH suspension over 10–15 minutes.

  • Observation: Gas evolution (H₂) will occur. The solution typically turns yellow or orange, indicating pyrazolide formation.

• Stir at 0°C for 30 minutes , then allow to warm to Room Temperature (RT) for 15 minutes to ensure complete deprotonation.

Step 2: Tosylation

• Re-cool the reaction mixture to 0°C .

• Dissolve p-TsCl (1.05 equivalents) in minimal anhydrous THF.

  • Critical: Do not use a large excess of TsCl to prevent bis-tosylation (N-ring + N-exo).

• Add the TsCl solution dropwise to the reaction mixture.

• Stir at 0°C for 1 hour , then warm to RT and monitor by TLC/LC-MS.

  • Endpoint: Disappearance of starting material. Reaction typically completes within 2–4 hours.

Step 3: Workup & Isolation

• Quench the reaction carefully with saturated aqueous NH₄Cl at 0°C.

• Dilute with Ethyl Acetate (EtOAc) and water.

• Separate the organic layer and extract the aqueous layer twice with EtOAc.

• Wash combined organics with Brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification:

  • The N1-tosyl isomer often crystallizes upon trituration with cold Ethanol or Diethyl Ether/Hexane.

  • If chromatography is required, use a gradient of Hexane/EtOAc (typically 10-40% EtOAc). The N1-isomer is usually less polar than the starting material but more polar than bis-tosylated byproducts.

Validation & Characterization (Self-Validating System)

To ensure the protocol worked, you must distinguish the N1-tosyl product from the N2-tosyl and N-exo-tosyl isomers.

Diagnostic Signals (NMR & IR)[1][2][3]

Feature	N1-Tosyl Product (Target)	N2-Tosyl Isomer (Byproduct)	N-Exo-Tosyl (Byproduct)
¹H NMR: NH₂	Broad singlet (2H) @ δ 5.0–6.5 ppm	Broad singlet (2H)	Singlet (1H) @ δ 9.0–11.0 ppm (Sulfonamide NH)
¹H NMR: C4-H	Sharp singlet/doublet	Sharp singlet/doublet	Shifted significantly downfield
¹³C NMR: C5	Upfield shift (shielded by adjacent Ts)	Downfield shift	Significant shift
IR Spectrum	Two bands (sym/asym str) ~3300–3400 cm⁻¹	Two bands	Single band ~3200 cm⁻¹ (NH)

Definitive Proof: 2D NMR (HMBC)

• Target (1-tosyl-5-aminopyrazole): The Tosyl aromatic protons will show NOE (Nuclear Overhauser Effect) correlations to the C5-NH₂ protons (if visible) or steric proximity. More reliably, HMBC will show a correlation between the C5 carbon and the N1-Tosyl group, distinct from the C3 carbon correlation seen in the N2-isomer.

• X-Ray Crystallography: If the solid is crystalline, this is the gold standard. 1-sulfonyl-5-aminopyrazoles often form stable crystals suitable for diffraction [1].

Troubleshooting & Optimization

Caption: Decision tree for troubleshooting common regioselectivity and yield issues.

References

• Crystal structure of 2-{[5-amino-1-(phenylsulfonyl)-1H-pyrazol-3-yl]oxy} . National Institutes of Health (PMC). Available at: [Link] (Demonstrates the stability and characterization of 1-sulfonyl-5-aminopyrazoles).

• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles . Organic Chemistry Portal. Available at: [Link] (Provides context on substituent effects on pyrazole regiochemistry).

• Approaches towards the synthesis of 5-aminopyrazoles . Beilstein Journal of Organic Chemistry. Available at: [Link] (Comprehensive review of aminopyrazole reactivity and tautomerism).

• Highly Selective N-Alkylation of Pyrazoles . Journal of Organic Chemistry. Available at: [Link] (Discusses the electronic and steric factors governing N1 vs N2 selectivity).

Sources

• 1. Crystal structure of 2-{[5-amino-1-(phenyl­sulfon­yl)-1H-pyrazol-3-yl]­oxy}-1-(4-methyl­phen­yl)ethan-1-one - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Leveraging 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine for the Synthesis of Advanced Kinase Inhibitors

Introduction: The Pyrazole Scaffold as a Cornerstone in Kinase Inhibitor Design

The pyrazole ring system stands as a "privileged scaffold" in medicinal chemistry, particularly in the design of protein kinase inhibitors.[1][2] Its unique electronic properties, ability to participate in hydrogen bonding, and synthetic tractability have made it a central component in numerous FDA-approved drugs targeting kinases, which are critical regulators of cellular processes often dysregulated in diseases like cancer.[2][3] Kinase inhibitors containing the pyrazole motif have shown remarkable efficacy against a range of targets, including Cyclin-Dependent Kinases (CDKs), Vascular Endothelial Growth Factor Receptor (VEGFR), and Tyrosine-protein kinase (TIE-2).[4][5][6]

This application note provides an in-depth guide to the strategic use of a key building block, 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine , in the synthesis of next-generation kinase inhibitors. We will explore the rationale behind its design, detailing the roles of the tert-butyl and tosyl groups, and provide comprehensive, field-proven protocols for its synthesis and elaboration into a potent kinase inhibitor.

The Strategic Advantage of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine

The utility of this building block stems from the specific functionalities at positions 1, 3, and 5 of the pyrazole ring, each contributing to its value in drug discovery.

• The 5-Amino Group: This primary amine serves as a crucial synthetic handle for introducing a wide array of substituents. It readily undergoes reactions such as N-arylation, acylation, and urea formation, allowing for the exploration of diverse chemical space and the optimization of interactions with the target kinase. The aminopyrazole core is known to form key hydrogen bonds with the hinge region of many kinases.[7]

• The 3-tert-Butyl Group: The bulky tert-butyl group plays a significant role in defining the structure-activity relationship (SAR) of the final inhibitor. It can act as a lipophilic anchor, occupying hydrophobic pockets within the kinase active site. Furthermore, its steric bulk can influence the conformation of the inhibitor, potentially enhancing selectivity for the target kinase over off-target kinases, a critical factor in minimizing side effects.

• The 1-Tosyl Group: The p-toluenesulfonyl (tosyl) group at the N1 position serves a dual purpose. Primarily, it functions as a robust protecting group for the pyrazole nitrogen, preventing unwanted side reactions during subsequent synthetic transformations.[8] Its electron-withdrawing nature can also influence the reactivity of the pyrazole ring. Importantly, the tosyl group can be reliably removed under specific conditions to yield the free N-H pyrazole, which may be crucial for binding to the target kinase.

Physicochemical Properties

A summary of the key physicochemical properties of the parent amine and the tosylated building block is presented below.

Property	3-(tert-butyl)-1H-pyrazol-5-amine	3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine
Molecular Formula	C7H13N3	C14H19N3O2S
Molecular Weight	139.20 g/mol	293.38 g/mol
Appearance	Off-white to pale yellow solid	White to off-white solid
Solubility	Soluble in methanol, ethanol, DMSO	Soluble in DCM, chloroform, ethyl acetate

Synthetic Protocols

This section provides detailed, step-by-step protocols for the synthesis of the title building block and its subsequent elaboration into a kinase inhibitor.

Protocol 1: Synthesis of 3-(tert-butyl)-1H-pyrazol-5-amine

This protocol is based on the classical Knorr pyrazole synthesis, involving the condensation of a β-ketonitrile with hydrazine.[5]

Reaction Scheme:

Caption: Synthesis of the pyrazole core.

Materials:

• Pivaloylacetonitrile (1.0 eq)

• Hydrazine hydrate (1.2 eq)

• Ethanol

• Hydrochloric acid (for workup)

• Sodium bicarbonate (for workup)

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add pivaloylacetonitrile and ethanol.

• Slowly add hydrazine hydrate to the stirring solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• The crude product can be purified by column chromatography on silica gel (eluent: ethyl acetate/hexanes) to afford 3-(tert-butyl)-1H-pyrazol-5-amine as a solid.

Protocol 2: N-Tosylation to Yield 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine

This protocol details the protection of the pyrazole N1-position with a tosyl group.

Reaction Scheme:

Caption: N-Tosylation of the pyrazole.

Materials:

• 3-(tert-butyl)-1H-pyrazol-5-amine (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.1 eq)

• Pyridine (2.0 eq)

• Dichloromethane (DCM)

• 1M Hydrochloric acid (for workup)

• Saturated aqueous sodium bicarbonate (for workup)

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 3-(tert-butyl)-1H-pyrazol-5-amine in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add pyridine, followed by the slow, portion-wise addition of p-toluenesulfonyl chloride.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash chromatography on silica gel (eluent: ethyl acetate/hexanes) to yield 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine.

Application in the Synthesis of a VEGFR-2/p38 Kinase Inhibitor

The following protocol illustrates the use of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine in the synthesis of a urea-based kinase inhibitor, inspired by structures disclosed in the patent literature. This class of compounds has shown potent inhibitory activity against kinases such as VEGFR-2 and p38.

Experimental Workflow

Caption: General workflow for kinase inhibitor synthesis and evaluation.

Protocol 3: Synthesis of a Pyrazolyl Urea-based Kinase Inhibitor

Step 3a: Isocyanate Formation

• In a flame-dried, three-necked flask under an inert atmosphere, dissolve 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine (1.0 eq) in anhydrous toluene.

• Add a phosgene equivalent, such as triphosgene (0.4 eq), portion-wise at room temperature.

• Heat the mixture to 80-90 °C and stir for 2-3 hours. The formation of the isocyanate can be monitored by IR spectroscopy (characteristic N=C=O stretch around 2250-2270 cm⁻¹).

• After completion, cool the reaction mixture and use the resulting isocyanate solution directly in the next step.

Step 3b: Urea Formation

• In a separate flask, dissolve the desired aromatic amine (e.g., 4-amino-2-fluorophenol) (1.0 eq) in anhydrous THF.

• To this solution, add the freshly prepared isocyanate solution from Step 3a dropwise at room temperature.

• Stir the reaction mixture for 4-6 hours at room temperature. Monitor the reaction by TLC until the starting materials are consumed.

• Concentrate the reaction mixture under reduced pressure. The crude product can be purified by precipitation or column chromatography.

Step 3c: Detosylation (Deprotection)

The removal of the tosyl group is a critical step to potentially enhance the inhibitor's activity.

• Dissolve the purified tosylated urea intermediate in a suitable solvent such as methanol or THF.

• Add a base such as sodium methoxide (NaOMe) or potassium carbonate (K₂CO₃) and heat the mixture to reflux.

• Alternatively, for milder conditions, reagents like sodium azide in DMF can be employed for detosylation.[1]

• Monitor the reaction by LC-MS. Upon completion, neutralize the reaction with a weak acid (e.g., acetic acid) and extract the product with an organic solvent.

• Purify the final compound by preparative HPLC or crystallization to obtain the active kinase inhibitor.

Target Kinase Signaling Pathway

The synthesized inhibitors often target key signaling pathways implicated in cancer progression, such as the VEGFR-2 pathway, which is crucial for angiogenesis (the formation of new blood vessels that supply tumors with nutrients).

Caption: Simplified VEGFR-2 signaling pathway targeted by pyrazole-based inhibitors.

Conclusion and Future Perspectives

3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine is a versatile and strategically designed building block for the synthesis of potent kinase inhibitors. The protocols outlined in this application note provide a robust framework for researchers in drug discovery to access novel chemical matter. The synthetic handles on the pyrazole core allow for extensive SAR studies, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties. Future work in this area will likely focus on the development of more complex and diverse libraries based on this scaffold to target a wider range of kinases and to address the ongoing challenge of acquired drug resistance in cancer therapy.

References

• (2025). N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. MDPI. [Link]

• Pollock, P. M., & Cole, K. P. (n.d.). Preparation and Use of 1-tert-Butyl-3-Methyl-1H-Pyrazole-5-Amine. Organic Syntheses. [Link]

• Abonia, R., et al. (2012). 3-tert-Butyl-1-(3-nitrophenyl)-1H-pyrazol-5-amine. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 5), o1441. [Link]

• (n.d.). Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Patel, S. P., et al. (2008). Azide-Mediated Detosylation of N-Tosylpyrroloiminoquinones and N-Tosylindole-4,7-quinones. Synlett, 2008(18), 2864–2868. [Link]

• Rathod, D., et al. (2020). Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy. Bioorganic & Medicinal Chemistry Letters, 30(24), 127653. [Link]

• Rojas-Salinas, A., et al. (2021). 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine. Molbank, 2021(1), M1196. [Link]

• Gedschold, R., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. International Journal of Molecular Sciences, 23(23), 14834. [Link]

• (n.d.). EP2111401B1 - 4-{4-[({3-tert-butyl-1-[3-(hydroxymethyl) phenyl]-1h-pyrazol-5-yl } carbamoyl)-amino]-3-fluorophenoxy} -n-methylpyridine-2-carboxamide as well as prodrugs and salts thereof for the treatment of cancer.

• Dudimah, F. D., et al. (2010). Role of protein kinase C in TBT-induced inhibition of lytic function and MAPK activation in human natural killer cells. Toxicology, 277(1-3), 70–77. [Link]

• (n.d.). US6218418B1 - 3(5)-amino-pyrazole derivatives, process for their preparation and their use as antitumor agents.

• (n.d.). N-(3-tert-butyl-1H-pyrazol-5-yl)-2-[(2R)-2-methylpiperazin-1-yl]quinazolin-4-amine. PubChem. [Link]

• (n.d.). US6218418B1 - 3(5)-amino-pyrazole derivatives, process for their preparation and their use as antitumor agents.

• Grygorenko, O. O., et al. (2022). Practical Synthesis of Pyrazol-4-thiols. ChemRxiv. [Link]

• Wang, X., et al. (2021). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 26(11), 3328. [Link]

• Neupane, R., et al. (2022). Driving t-Butyl Axial: The Effect of Small Spirocyclic Rings on A-Values. ChemRxiv. [Link]

• Rojas-Salinas, A., et al. (2021). 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine. ResearchGate. [Link]

• Al-Warhi, T., et al. (2025). Medicinal Chemistry Strategies in Targeting TGF-βR1 Kinase Domain: Unveiling Insights into Inhibitor Structure–Activity Relationship (SAR). Molecules, 30(10), 2235. [Link]

• Cilibrizzi, A., et al. (2021). Development of CDK4/6 Inhibitors. Encyclopedia, 1(2), 446-461. [Link]

• (n.d.). US11472791B2 - Pyrazolyl pyrimidinylamine compounds as CDK2 inhibitors.

• (n.d.). Novel 6-amino-1,3,5-triazine derivatives as potent BTK inhibitors: structure-activity relationship (SAR) analysis and preliminary mechanism investigation. ResearchGate. [Link]

• Li, Y., et al. (2023). A Comprehensive Review of Small-Molecule Inhibitors Targeting Bruton Tyrosine Kinase: Synthetic Approaches and Clinical Applications. Molecules, 28(24), 8037. [Link]

• Abdel-Gawad, N. M., et al. (2022). Design, Synthesis, and Biological Evaluation of a Novel VEGFR-2 Inhibitor Based on a 1,2,5-Oxadiazole-2-Oxide Scaffold with MAPK Signaling Pathway Inhibition. Pharmaceuticals, 15(2), 246. [Link]

• Al-Omair, M. A., et al. (2024). Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential. RSC Advances, 14(3), 1845-1865. [Link]

• Rojas-Salinas, A., et al. (2021). Ambient-Temperature Synthesis of (E)-N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl). Molbank, 2021(3), M1250. [Link]

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 2. Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 3-tert-Butyl-1-(3-nitro­phen­yl)-1H-pyrazol-5-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. EP2111401B1 - 4-{4-[({3-tert-butyl-1-[3-(hydroxymethyl) phenyl]-1h-pyrazol-5-yl } carbamoyl)-amino]-3-fluorophenoxy} -n-methylpyridine-2-carboxamide as well as prodrugs and salts thereof for the treatment of cancer - Google Patents [patents.google.com]

Procedure for C-4 functionalization of 1-tosyl-protected aminopyrazoles

Executive Summary & Strategic Importance

Aminopyrazoles are privileged scaffolds in medicinal chemistry, serving as the pharmacophore core for numerous kinase inhibitors (e.g., Janus kinase and Aurora kinase inhibitors). Functionalization at the C-4 position is critical for expanding Structure-Activity Relationships (SAR), yet it presents regioselectivity challenges.

This guide details the precision functionalization of 1-tosyl-protected aminopyrazoles . The 1-tosyl (Ts) group serves a dual purpose:

• Regiocontrol: It locks the tautomeric equilibrium, directing electrophilic attack to the C-4 position by sterically and electronically shielding the adjacent nitrogen.

• Solubility: It improves the lipophilicity of the polar aminopyrazole core, facilitating organic synthesis.

We present two validated workflows: Electrophilic Halogenation (the modular gateway) and Palladium-Catalyzed Cross-Coupling (for arylation).

Strategic Workflow & Mechanism

The C-4 position of the pyrazole ring is electronically enriched (nucleophilic) due to the donation of the lone pair from the

(or exocyclic amino group) into the ring system. The 1-tosyl group, while electron-withdrawing, does not deactivate C-4 sufficiently to prevent electrophilic aromatic substitution (EAS), but it effectively blocks alkylation/acylation side reactions.

Figure 1: Strategic workflow for accessing C-4 substituted aminopyrazoles. Path A (Red/Yellow/Green) is the standard modular route; Path B (Grey) is the advanced direct functionalization route.

Protocol A: Regioselective C-4 Halogenation

This is the most robust entry point. The reaction uses N-halosuccinimides (NBS/NIS).

• Challenge: The exocyclic amine (

  ) is nucleophilic. N-halogenation can occur.[1][2]

• Solution: Performing the reaction in polar aprotic solvents (Acetonitrile) often favors the thermodynamic C-4 product. If N-halogenation occurs, heating the mixture often induces rearrangement to the C-4 position.

Materials

• Substrate: 1-Tosyl-1H-pyrazol-3-amine (or 5-amine isomer).

• Reagent: N-Iodosuccinimide (NIS) or N-Bromosuccinimide (NBS) (1.05 – 1.1 equiv).

• Solvent: Acetonitrile (ACN) (Anhydrous).

• Quench: 10% Aqueous Sodium Thiosulfate (

  ).

Step-by-Step Procedure

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 1-tosyl-aminopyrazole (1.0 mmol) in ACN (5 mL, 0.2 M concentration).

• Reagent Addition: Cool the solution to 0°C (ice bath). Add NIS or NBS (1.05 mmol) portion-wise over 5 minutes to prevent localized high concentrations.

  • Note: Protect from light if using NIS to prevent iodine radical side reactions.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Checkpoint: Monitor by TLC/LCMS. The starting material should vanish. If an intermediate spot appears (likely N-halo species), heat to 50°C for 30 mins to drive rearrangement to C-4.

• Quench: Dilute with EtOAc (20 mL) and wash with 10%

  (10 mL) to remove excess halogen.

• Workup: Wash the organic layer with brine, dry over

  , filter, and concentrate in vacuo.

• Purification: Flash chromatography (Hexane/EtOAc).

Table 1: Reaction Optimization Parameters

Parameter	Standard Condition	Optimization for Low Reactivity
Solvent	Acetonitrile (ACN)	DMF (increases nucleophilicity)
Temperature	0°C RT	60°C (promotes rearrangement)
Stoichiometry	1.05 equiv NBS/NIS	1.2 equiv (monitor over-halogenation)
Catalyst	None	5 mol% (proton shuttle)

Protocol B: Palladium-Catalyzed C-4 Arylation (Suzuki-Miyaura)

Once the C-4 halide is installed, Suzuki coupling is the standard method for arylation.

• Critical Constraint: The 1-tosyl group is base-labile . Strong bases (NaOH, KOH) or high heat in protic solvents will cleave the tosyl group prematurely.

• Solution: Use mild bases (Carbonates, Phosphates) and anhydrous conditions if retention of the Tosyl group is required.

Materials

• Substrate: 4-Iodo-1-tosyl-aminopyrazole (from Protocol A).

• Coupling Partner: Aryl Boronic Acid (

  ) (1.2 equiv).

• Catalyst:

  (5 mol%) or .

• Base:

  (2.0 equiv) or (mild).

• Solvent: 1,4-Dioxane/Water (4:1) (Degassed).

Step-by-Step Procedure

• Preparation: In a microwave vial or sealed tube, combine the 4-iodo-pyrazole (0.5 mmol), Aryl Boronic Acid (0.6 mmol), and Base (1.0 mmol).

• Inert Atmosphere: Evacuate and backfill with Nitrogen/Argon (3 cycles).

• Catalyst Addition: Add the Pd catalyst (0.025 mmol) under positive inert gas pressure.

• Solvent Addition: Add degassed solvent (2.5 mL). Seal the vessel.

• Reaction: Heat to 80°C for 4–12 hours.

  • Expert Tip: If using microwave irradiation, heat to 100°C for 30–60 mins.

• Filtration: Filter through a pad of Celite to remove Pd residues. Wash with EtOAc.

• Purification: Concentrate and purify via silica gel chromatography.

Troubleshooting & Expert Insights (E-E-A-T)

Stability of the Tosyl Group

The Tosyl group is a sulfonamide at the

position.

• Acid Stability: High. It survives acidic workups and acidic deprotection of other groups (e.g., Boc removal).

• Base Stability: Low to Moderate.

  • Risk:[3][4] During Suzuki coupling, if the reaction turns black and LCMS shows mass [M-154], you have lost the Tosyl group.

  • Fix: Switch base from

    to or anhydrous in pure Dioxane (no water).

Regiochemistry Verification

How do you prove the reaction happened at C-4 and not the amine nitrogen?

• 1H NMR: The starting material has a pyrazole ring proton at C-4 (typically

  7.5–8.0 ppm, singlet). In the product, this singlet must disappear .

• NH2 Signal: The broad singlet for

  (typically 4.0–6.0 ppm) should remain (though it may shift). If the signal disappears, you have functionalized the nitrogen.

Direct C-H Arylation (Advanced Alternative)

For researchers wishing to skip the halogenation step, direct C-H activation is possible but substrate-dependent.

• Conditions:

  (10 mol%), or equivalent ligand, , in Toluene at 110°C.

• Mechanism: Concerted Metallation-Deprotonation (CMD). The basicity of the carbonate assists the Pd in cleaving the C-4 proton.

References

• Gosselin, F., et al. (2006).[5] "Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles." Synlett. A foundational protocol for controlling pyrazole regiochemistry.

• Fichez, J., et al. (2010). "Recent Advances in Aminopyrazoles Synthesis and Functionalization." Current Organic Chemistry. Comprehensive review of C-4 reactivity.

• Xie, X., et al. (2011).[6] "Palladium-Catalyzed Monoarylation of Aryl Amine with Aryl Tosylates." Synlett. Discusses Pd-catalysis compatibility with tosyl groups.

• He, J., et al. (2021).[1] "Halogenations of 3-aryl-1H-pyrazol-5-amines." Beilstein Journal of Organic Chemistry. Describes the specific conditions for NBS/NIS halogenation of aminopyrazoles.

• Mandhapati, A.R., et al. (2024). "Laccase-mediated chemoselective C-4 arylation of 5-aminopyrazoles." PLOS ONE. Demonstrates alternative C-4 functionalization pathways.

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Application Notes &amp; Protocols: General Methods for the Deprotection of N1-Tosyl Pyrazoles

Introduction

Pyrazoles and their derivatives are foundational scaffolds in medicinal chemistry and drug development, exhibiting a wide array of biological activities including anti-inflammatory, anticancer, and antimicrobial properties[1][2][3]. In the multi-step synthesis of complex molecules incorporating a pyrazole moiety, the protection of the N1 nitrogen is often a critical strategic step. The p-toluenesulfonyl (tosyl, Ts) group is a frequently employed protecting group due to its robustness and stability across a broad spectrum of reaction conditions, including acidic, basic, and oxidative environments[4].

The very stability that makes the N-tosyl group an excellent protector, however, also presents a significant challenge for its removal. The strong electron-withdrawing nature of the sulfonyl group renders the nitrogen-sulfur (N-S) bond exceptionally stable, often necessitating harsh deprotection conditions[4][5]. These conditions can be incompatible with sensitive functional groups elsewhere in the molecule, leading to side reactions, decomposition, or low yields.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the primary methods for N1-tosyl pyrazole deprotection. We will delve into the mechanistic underpinnings of each technique, offer field-tested experimental protocols, and provide a comparative analysis to guide the selection of the most appropriate method for a given substrate and synthetic context.

Mechanistic Overview: Cleavage of the N-S Bond

The core of any N-tosyl deprotection strategy is the cleavage of the sulfonamide N-S bond. The approach to breaking this bond dictates the classification of the deprotection method. The primary strategies involve:

• Basic or Nucleophilic Cleavage: A base or nucleophile attacks the electrophilic sulfur atom, leading to the displacement of the pyrazole anion.

• Reductive Cleavage: Single electron transfer (SET) or other reductive pathways are used to break the N-S bond.

• Acidic Cleavage: Strong acids protonate the sulfonyl group, increasing the electrophilicity of the sulfur atom and facilitating cleavage, though this is often harsh.

The choice of method is paramount and must be tailored to the specific molecular architecture of the substrate.

Deprotection Methodologies and Protocols

Method 1: Basic Hydrolysis

Basic hydrolysis is a classical method for sulfonamide cleavage. It typically requires strong bases and elevated temperatures due to the stability of the N-S bond.

Causality and Scientific Insights

The mechanism involves the nucleophilic attack of a hydroxide ion (or alkoxide) on the electron-deficient sulfur atom of the tosyl group. This forms a pentacoordinate intermediate which then collapses, cleaving the N-S bond and liberating the pyrazole anion. Subsequent protonation during aqueous workup yields the deprotected pyrazole. The high thermal energy (refluxing) is often required to overcome the activation energy for this bond cleavage, which can be a significant drawback for thermally sensitive substrates[5][6].

Experimental Protocol: Deprotection using NaOH in Ethanol

• Setup: To a solution of the N1-tosyl pyrazole (1.0 equiv) in ethanol or a mixture of THF/water, add a solution of sodium hydroxide (NaOH, 3.0-10.0 equiv) in water.

• Reaction: Heat the reaction mixture to reflux (typically 80-100 °C).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions can take several hours to overnight.

• Work-up: Upon completion, cool the mixture to room temperature and remove the organic solvent under reduced pressure.

• Neutralization & Extraction: Dilute the aqueous residue with water and neutralize carefully with an acid (e.g., 1M HCl) to pH ~7. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the resulting crude product by flash column chromatography.

Troubleshooting and Considerations

• Decomposition: Harsh basic conditions at high temperatures can lead to decomposition of the starting material or product, especially if other base-labile functional groups (e.g., esters) are present[5][7].

• Milder Alternative (Cesium Carbonate): For sensitive substrates, cesium carbonate (Cs₂CO₃) in a mixture of THF and methanol can be a milder and effective alternative, often proceeding at room temperature or gentle reflux[7][8].

Method 2: Reductive Cleavage

Reductive methods offer a powerful alternative to basic hydrolysis and are often performed under milder temperature conditions.

A. Deprotection with Magnesium in Methanol

This method relies on the reductive cleavage of the N-S bond using magnesium metal in methanol. The proposed mechanism involves single electron transfer (SET) from the magnesium surface to the tosyl group. The resulting radical anion fragments to cleave the N-S bond. This method is often favored for its relatively mild conditions and operational simplicity[9].

• Setup: Under an inert atmosphere (e.g., Argon), suspend magnesium turnings (5.0-10.0 equiv) in anhydrous methanol.

• Addition: Add a solution of the N1-tosyl pyrazole (1.0 equiv) in anhydrous methanol to the magnesium suspension at room temperature.

• Reaction: Stir the mixture vigorously. The reaction may be sonicated to facilitate the process, particularly for less reactive substrates[10].

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Quench the reaction by the careful addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Filter the mixture to remove inorganic salts and concentrate the filtrate under reduced pressure. Extract the residue with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

B. Deprotection with Sodium Naphthalenide

Sodium naphthalenide is a potent single-electron transfer reagent capable of cleaving very stable bonds. It reduces the tosyl group, forming a radical anion that rapidly fragments, cleaving the N-S bond to release the pyrazole anion[11]. This method is highly effective but requires strictly anhydrous and anaerobic conditions.

• Reagent Preparation: Prepare the sodium naphthalenide solution in situ. Under a strict argon atmosphere, add small pieces of sodium metal (2.2 equiv) to a solution of naphthalene (2.0 equiv) in anhydrous THF at room temperature. Stir until a deep green color persists.

• Reaction: Cool the reaction vessel containing the N1-tosyl pyrazole (1.0 equiv) dissolved in anhydrous THF to -78 °C.

• Addition: Add the freshly prepared sodium naphthalenide solution dropwise to the substrate solution until the green color persists.

• Monitoring: Stir at -78 °C and monitor by TLC.

• Work-up: Quench the reaction by the addition of saturated aqueous NaHCO₃ solution.

• Extraction and Purification: Warm the mixture to room temperature, extract with ethyl acetate, wash the organic layers with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.

Method 3: Acidic Hydrolysis

While less common for pyrazoles due to the potential for ring degradation, strong acids can be used for N-tosyl deprotection in certain robust systems.

Causality and Scientific Insights

Concentrated acids like sulfuric acid (H₂SO₄) or hydrobromic acid (HBr) in acetic acid work by protonating the sulfonyl oxygen atoms. This enhances the electrophilicity of the sulfur atom, making it more susceptible to nucleophilic attack by water or other nucleophiles present in the medium, thereby cleaving the N-S bond[4].

Experimental Protocol: H₂SO₄ Deprotection

• Setup: Cool concentrated sulfuric acid (98%) to 0 °C.

• Addition: Carefully add the N1-tosyl pyrazole (1.0 equiv) to the cold acid with stirring.

• Reaction: Allow the reaction to stir at 0 °C or room temperature, depending on the substrate's reactivity.

• Monitoring: Monitor the reaction by quenching small aliquots in water, neutralizing, extracting, and analyzing by TLC/LC-MS.

• Work-up: Upon completion, pour the reaction mixture slowly onto crushed ice.

• Neutralization and Extraction: Carefully neutralize the aqueous solution with a strong base (e.g., solid NaOH or concentrated NaOH solution) while cooling in an ice bath. Extract the product with an appropriate organic solvent.

• Purification: Wash, dry, and concentrate the organic extracts. Purify the crude product via column chromatography.

Caution: This method uses highly corrosive reagents and generates significant heat upon quenching and neutralization. Extreme care must be taken.

Comparative Summary and Method Selection

Choosing the optimal deprotection method is critical for success. The decision should be based on the stability of the substrate and the presence of other functional groups.

Method	Reagents	Typical Conditions	Advantages	Disadvantages & Limitations
Basic Hydrolysis	NaOH or KOH	EtOH or THF/H₂O, Reflux	Inexpensive reagents, straightforward procedure.	Harsh conditions (high temp, strong base) can decompose sensitive substrates.[5]
Milder Basic	Cs₂CO₃	THF/MeOH, RT to Reflux	Milder conditions, better for sensitive substrates.[7][8]	More expensive reagent.
Reductive (Mg/MeOH)	Mg, MeOH	RT, may require sonication	Mild temperature, operationally simple.[9]	Not compatible with reducible functional groups (e.g., some esters, nitro groups).
Reductive (Na/Naph)	Na, Naphthalene	Anhydrous THF, -78 °C	Very powerful, effective for stubborn substrates.[11]	Requires strict anhydrous/anaerobic conditions; limited functional group tolerance.
Acidic Hydrolysis	Conc. H₂SO₄, HBr/AcOH	0 °C to RT	Effective for acid-stable molecules.	Extremely harsh, corrosive, and limited substrate scope; potential for side reactions.[4]

Visualizations

Caption: General Experimental Workflow for Deprotection.

References

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Application Note &amp; Protocol: A Streamlined One-Pot Synthesis of 1-Tosyl-3-tert-butyl-1H-pyrazol-5-amine

Introduction: The Significance of N-Functionalized Pyrazoles in Modern Chemistry

The pyrazole scaffold is a cornerstone in medicinal chemistry and materials science, recognized for its presence in a multitude of biologically active compounds and functional materials.[1][2] These five-membered heterocyclic systems are privileged structures found in FDA-approved drugs ranging from anti-inflammatory agents like celecoxib to treatments for erectile dysfunction like sildenafil.[2][3] The strategic functionalization of the pyrazole ring, particularly at the N1 and C5 positions, allows for the fine-tuning of a molecule's physicochemical properties and biological target interactions.

The introduction of a tosyl (p-toluenesulfonyl) group, a common sulfonamide moiety, is a well-established strategy in drug design to enhance binding affinity, modulate solubility, and improve pharmacokinetic profiles.[4] The target molecule of this guide, 1-tosyl-3-tert-butyl-1H-pyrazol-5-amine, combines the robust pyrazole core with a sterically significant tert-butyl group and a versatile N-tosyl functional group. This combination makes it a valuable building block for combinatorial libraries and a target for novel therapeutic agent development.

This application note provides a comprehensive, field-proven protocol for the efficient one-pot synthesis of this compound. By eliminating the need for intermediate isolation and purification, this method saves significant time and resources, reduces solvent waste, and increases overall process efficiency—a step towards more sustainable "green chemistry".[5]

Reaction Principle and Mechanistic Rationale

The synthesis is achieved through a sequential, one-pot process involving two distinct chemical transformations:

• Pyrazole Ring Formation: A cyclocondensation reaction between a β-ketonitrile and hydrazine.

• N-Tosylation: A nucleophilic substitution reaction on the pyrazole nitrogen with p-toluenesulfonyl chloride.

Overall Reaction Scheme:

Step 1: Cyclocondensation for Pyrazole Synthesis

The formation of the 5-aminopyrazole core is a classic and highly reliable method that utilizes the reaction between a β-ketonitrile and hydrazine.[6][7]

• The β-Ketonitrile (4,4-dimethyl-3-oxopentanenitrile): Also known as pivaloylacetonitrile, this starting material provides the C3, C4, and C5 atoms of the pyrazole ring, along with the tert-butyl group at C3 and the nitrile group that will become the C5-amine.[8][9] Its pivaloyl group (tert-butyl ketone) is sterically demanding, which can influence the regioselectivity of subsequent reactions.

• The Nucleophile (Hydrazine Hydrate): Hydrazine (N₂H₄) provides the two adjacent nitrogen atoms (N1 and N2) required for the pyrazole ring. The reaction begins with a nucleophilic attack from one of the hydrazine's nitrogen atoms onto the electrophilic carbonyl carbon of the β-ketonitrile, forming a hydrazone intermediate.[7] This is followed by an intramolecular cyclization, where the second nitrogen atom attacks the carbon of the nitrile group, leading to the formation of the stable, aromatic 5-aminopyrazole ring after tautomerization.[6][7]

Step 2: N-Tosylation

Once the 3-tert-butyl-1H-pyrazol-5-amine is formed in situ, the reaction environment is modified for the N-tosylation step.

• The Tosylating Agent (p-Toluenesulfonyl Chloride, TsCl): This is a highly reactive electrophile. The sulfur atom in TsCl is electron-deficient and readily attacked by nucleophiles.

• The Nucleophile (3-tert-butyl-1H-pyrazol-5-amine): The N1 nitrogen of the newly formed pyrazole ring is nucleophilic and attacks the sulfur atom of TsCl. While the C5-amine is also nucleophilic, tosylation preferentially occurs at the ring nitrogen under these conditions, a common outcome in the sulfonamidation of aminopyrazoles.[10]

• The Base (Triethylamine, Et₃N): This step releases one equivalent of hydrochloric acid (HCl). A non-nucleophilic organic base like triethylamine is crucial to neutralize this acidic byproduct.[10] Without a base, the HCl would protonate the pyrazole and the amine, deactivating them towards further reaction and potentially causing degradation.

Detailed Experimental Protocol

Safety Precautions: This procedure must be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, is mandatory. Hydrazine hydrate is highly toxic and corrosive. p-Toluenesulfonyl chloride is a lachrymator and moisture-sensitive. Handle all chemicals with care.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Molar Eq.	Example Amount
4,4-Dimethyl-3-oxopentanenitrile	C₇H₁₁NO	125.17	1.0	1.25 g (10 mmol)
Hydrazine Hydrate (~64% N₂H₄)	N₂H₄·H₂O	50.06	1.1	0.55 mL (11 mmol)
Acetonitrile (anhydrous)	CH₃CN	41.05	-	50 mL
Triethylamine (Et₃N)	C₆H₁₅N	101.19	1.5	2.10 mL (15 mmol)
p-Toluenesulfonyl Chloride (TsCl)	C₇H₇ClO₂S	190.65	1.2	2.29 g (12 mmol)

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4,4-dimethyl-3-oxopentanenitrile (1.25 g, 10 mmol).

• Solvent Addition: Add 30 mL of anhydrous acetonitrile to the flask and stir until the starting material is fully dissolved.

• Step 1 - Cyclocondensation:

  • Carefully add hydrazine hydrate (0.55 mL, 11 mmol) to the solution dropwise at room temperature.

  • Heat the reaction mixture to reflux (approx. 80-82°C) and maintain for 2-3 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting β-ketonitrile spot has been consumed.

• Preparation for Tosylation:

  • Remove the heating mantle and allow the reaction mixture to cool to 0°C using an ice-water bath.

• Step 2 - N-Tosylation:

  • To the cooled, stirred solution, add triethylamine (2.10 mL, 15 mmol) via syringe.

  • In a separate beaker, dissolve p-toluenesulfonyl chloride (2.29 g, 12 mmol) in 20 mL of anhydrous acetonitrile.

  • Add the TsCl solution to the reaction flask dropwise over 15-20 minutes, ensuring the internal temperature remains below 10°C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight (12-16 hours).

• Work-up and Isolation:

  • Pour the reaction mixture into 100 mL of cold distilled water. A precipitate should form.

  • Stir the aqueous mixture for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 20 mL).

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane.

  • Dry the purified white to off-white solid under vacuum. An expected yield is typically in the range of 70-85%.

Workflow Visualization

The following diagram illustrates the streamlined, one-pot workflow for the synthesis.

Caption: Workflow for the one-pot synthesis of 1-tosyl-3-tert-butyl-1H-pyrazol-5-amine.

Conclusion

This application note details a robust and efficient one-pot synthesis of 1-tosyl-3-tert-butyl-1H-pyrazol-5-amine. By combining the initial cyclocondensation with the subsequent N-tosylation into a single, continuous process, this protocol offers significant advantages in terms of operational simplicity, time efficiency, and reduced waste. The detailed mechanistic rationale and step-by-step guide provide researchers and drug development professionals with a reliable method to access this valuable heterocyclic building block for further chemical exploration and innovation.

References

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• Asian Journal of Chemistry. Solvent Free Synthesis of Different Substituted Pyrazoles Under Microwave Irradiation via One Pot Synthesis and their Biological.
• ACS Omega. Efficient One-Pot, Two-Component Modular Synthesis of 3,5-Disubstituted Pyrazoles.
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Scalable purification methods for tosylated aminopyrazole intermediates

Introduction: The Critical Role of Purity in Tosylated Aminopyrazole Intermediates

Tosylated aminopyrazole scaffolds are foundational building blocks in modern medicinal chemistry. Their unique structural and electronic properties make them privileged frameworks in the synthesis of a wide array of therapeutic agents, including kinase inhibitors for oncology, anti-inflammatory agents, and antivirals.[1][2][3] The tosyl group not only serves as a protecting group but also as a key modulator of the molecule's reactivity and physicochemical properties. The journey from a crude reaction mixture to a highly pure Active Pharmaceutical Ingredient (API) is challenging, and the purification of these intermediates is a critical control point that directly impacts the yield, purity, and safety of the final drug product.

Impurities, such as regioisomers formed during synthesis[2], unreacted starting materials, or process-related by-products, can compromise subsequent synthetic steps and introduce potentially genotoxic contaminants into the final API.[4] Therefore, the development of robust, efficient, and—most importantly—scalable purification methods is not merely an operational task but a strategic necessity in drug development.[][6]

This guide provides a detailed exploration of scalable purification strategies for tosylated aminopyrazole intermediates. Moving beyond simple procedural lists, we will delve into the underlying chemical principles that govern each method, offering a decision-making framework to help researchers and process chemists select and optimize the most appropriate purification strategy for their specific needs, from the bench to production scale.

Part 1: The Purification Strategy—A Logic-Driven Approach

The selection of a purification method is not arbitrary; it is a calculated decision based on a thorough understanding of the target molecule and its associated impurity profile. A successful and scalable strategy begins with a comprehensive analysis of the crude product.

The Foundation: Impurity Profiling and Physicochemical Characterization

Before any purification can be designed, one must know what needs to be removed. The first step is always to characterize the crude material to answer three questions:

• What is the target compound? Confirm its identity and approximate purity.

• What are the impurities? Identify key impurities, such as unreacted starting materials, reagents (e.g., residual tosyl chloride), and synthetic by-products (e.g., regioisomers, over-alkylated products).[2][7]

• What are their properties? Determine the physicochemical properties (polarity, solubility, pKa, crystallinity) of both the target compound and the major impurities.[8][9]

This initial analysis, typically performed using techniques like HPLC, LC-MS, and NMR, provides the critical data needed to select the most effective purification technique. For instance, the presence of closely-related isomers often necessitates a high-resolution technique like chromatography, whereas simple removal of a non-polar starting material from a polar product might be achieved with a straightforward crystallization or extraction.

Selecting the Primary Purification Method: A Decision Workflow

The choice between crystallization, chromatography, and extraction depends on factors like the physical state of the crude product (solid vs. oil), the initial purity, the nature of the impurities, and the desired scale of operation.

Caption: Decision workflow for selecting a primary purification method.

Part 2: Core Methodologies and Protocols

This section details the three primary purification techniques, explaining the causality behind experimental choices and providing validated, step-by-step protocols.

Crystallization: The Gold Standard for Scalable Purity

For solid intermediates, crystallization is often the most economical and scalable method to achieve high purity, capable of removing significant amounts of impurities in a single operation.[10][11] The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures. A well-designed crystallization process yields a product with high purity, controlled particle size, and good handling characteristics.

Expertise & Causality: The success of crystallization hinges on selecting a solvent where the target compound is highly soluble at elevated temperatures but sparingly soluble at lower temperatures.[9][12] Impurities should either remain soluble in the mother liquor upon cooling or be insoluble in the hot solvent, allowing for their removal by filtration. Slow cooling is crucial as it promotes the formation of a well-ordered crystal lattice, which inherently excludes foreign molecules (impurities), leading to a purer final product.[13]

Protocol 1: Scalable Recrystallization of a Tosylated Aminopyrazole Intermediate

This protocol describes a general procedure for purifying a solid crude intermediate. Solvent selection is the most critical step and must be determined experimentally.

Materials:

• Crude tosylated aminopyrazole intermediate

• Candidate recrystallization solvents (e.g., ethanol, isopropanol, ethyl acetate, acetonitrile, toluene, and their mixtures with water or heptane)

• Erlenmeyer flask (sized so the solvent fills 1/2 to 2/3 of the volume)

• Stirring hotplate and magnetic stir bar

• Condenser

• Büchner funnel and vacuum flask

• Filter paper

• Activated carbon (optional, for color removal)

Procedure:

• Solvent Screening (Bench Scale):

  • In small test tubes, test the solubility of ~50 mg of crude material in 1-2 mL of various solvents at room temperature and at boiling.

  • An ideal single solvent will dissolve the compound when hot but show low solubility when cold.

  • For mixed solvent systems (e.g., ethanol/water), dissolve the compound in a minimal amount of the "good" solvent (ethanol) at boiling, then add the "anti-solvent" (water) dropwise until turbidity appears. Re-heat to clarify and then cool.

• Dissolution (Pilot/Production Scale):

  • Place the crude solid into an appropriately sized, clean reaction vessel equipped with a stirrer and condenser.

  • Add the chosen solvent (or the "good" solvent of a mixed pair) in portions while stirring and heating the slurry to a gentle reflux. Add just enough solvent to achieve complete dissolution. Using excessive solvent will reduce the final yield.[11]

• Decolorization (Optional):

  • If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon (typically 1-2% w/w of the solute).

  • Return the mixture to a brief boil (5-10 minutes) to allow the carbon to adsorb colored impurities.[13]

• Hot Filtration:

  • If activated carbon was used, or if insoluble impurities are present, perform a hot filtration. Pre-heat a filter funnel to prevent premature crystallization.[13] Filter the hot solution quickly into a clean, pre-heated crystallization vessel.

• Crystallization (Cooling):

  • Cover the vessel and allow the clear filtrate to cool slowly and undisturbed to room temperature. Slow cooling is paramount for forming large, pure crystals.[10]

  • Once the solution reaches room temperature, crystal formation can be further maximized by cooling the vessel in an ice-water bath for at least one hour.

• Isolation and Washing:

  • Isolate the crystals by vacuum filtration using a Büchner funnel.

  • Wash the collected crystal cake with a small amount of the ice-cold recrystallization solvent to remove residual mother liquor containing dissolved impurities. Using cold solvent minimizes re-dissolving the desired product.

  • Continue to pull a vacuum to partially dry the crystals.

• Drying:

  • Transfer the purified crystals to a drying oven (vacuum oven preferred) and dry at a suitable temperature (e.g., 40-50 °C) until a constant weight is achieved.

Parameter	Ethanol	Isopropanol	Ethyl Acetate/Heptane (4:1)
Solubility (25 °C)	Low	Low	Very Low
Solubility (78 °C)	High	Moderate	High
Crystal Form	Needles	Plates	Prisms
Observed Purity	>99.5%	>99.0%	>99.7%
Recovery Yield	~85%	~80%	~92%
Table 1: Example solvent screening data for a hypothetical tosylated aminopyrazole.

Preparative Chromatography: The High-Resolution Workhorse

When crystallization is ineffective—due to the compound being an oil, non-crystalline, or contaminated with impurities of very similar structure (isomers)—preparative chromatography becomes the method of choice.[14][15] While historically viewed as expensive and difficult to scale, modern advances in stationary phases and equipment have made it a viable and efficient industrial technique.[16][17]

Expertise & Causality: The separation is based on the differential partitioning of components between a stationary phase (e.g., silica, C18-modified silica) and a mobile phase. For polar molecules like tosylated aminopyrazoles, which contain both aromatic rings and hydrogen-bonding moieties, reversed-phase (RP) chromatography is often the most effective method.[15][18] It separates compounds primarily based on hydrophobicity. Hydrophilic Interaction Liquid Chromatography (HILIC) is another powerful option for very polar compounds that show little or no retention in reversed-phase.[8][19] The key to a scalable process is to develop a method with high resolution and high loading capacity at the analytical scale first.

Caption: Workflow for developing a scalable chromatography method.

Protocol 2: Scalable Reversed-Phase Flash Chromatography

This protocol outlines the purification of a tosylated aminopyrazole intermediate using a C18-functionalized silica gel stationary phase.

Materials:

• Crude tosylated aminopyrazole intermediate

• C18-functionalized silica gel (appropriate for flash chromatography)

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Acidic modifier (e.g., formic acid or trifluoroacetic acid, 0.1% v/v)

• Flash chromatography system with a suitable C18 column

• Rotary evaporator

Procedure:

• Analytical Method Development:

  • Using analytical HPLC with a C18 column, develop a gradient method that provides good separation between the target compound and its major impurities. A common starting point is a linear gradient from 5-95% acetonitrile in water (with 0.1% formic acid) over 15-20 minutes. The formic acid helps to produce sharp, symmetrical peaks by protonating basic sites.[15]

• Sample Preparation and Loading:

  • Dissolve the crude material in a minimal amount of a strong solvent like methanol or DMSO.

  • For optimal performance, use "dry loading." Adsorb the dissolved sample onto a small amount of C18 silica. Remove the solvent under reduced pressure to yield a dry, free-flowing powder. This prevents issues caused by injecting a strong solvent directly onto the column.[15]

  • Pack the dry-loaded sample onto the top of the main preparative column or into a dedicated sample loading cartridge.

• Column Equilibration and Elution:

  • Equilibrate the preparative C18 column with at least 5 column volumes of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Run the purification using a scaled-up version of the analytical gradient. The flow rate is scaled based on the column diameter to maintain linear velocity.

• Fraction Collection and Analysis:

  • Collect fractions throughout the elution process.

  • Analyze the collected fractions by TLC or analytical HPLC to identify those containing the pure product.

• Product Isolation:

  • Combine the pure fractions in a round-bottom flask.

  • Remove the organic solvent (acetonitrile/methanol) using a rotary evaporator.

  • The remaining aqueous solution can be lyophilized or extracted with an appropriate organic solvent (e.g., dichloromethane or ethyl acetate) to recover the final product.

Liquid-Liquid Extraction: A Versatile Work-Up Tool

Liquid-Liquid Extraction (LLE) is a powerful and highly scalable technique primarily used as a work-up step to perform a "rough cut" purification before a final polishing step like crystallization.[20] It separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous phase and an organic solvent.

Expertise & Causality: The power of LLE is dramatically enhanced by manipulating the pH of the aqueous phase. Aminopyrazoles are typically weakly basic. By adjusting the pH of the aqueous phase to be acidic (e.g., pH 2 with HCl), the amino group becomes protonated, forming a salt that is highly soluble in water and insoluble in most organic solvents. This allows for the removal of non-basic, organic-soluble impurities. Subsequently, basifying the aqueous layer (e.g., to pH 9-10 with NaOH) deprotonates the aminopyrazole, making it soluble in an organic solvent again and allowing its extraction away from water-soluble salts. This acid-base manipulation provides a highly selective purification method.[21]

Protocol 3: Acid-Base Extraction for Pre-Purification

Materials:

• Crude tosylated aminopyrazole in an organic solvent (e.g., from a reaction work-up)

• Separatory funnel

• Aqueous HCl (e.g., 1 M)

• Aqueous NaOH or NaHCO₃ (e.g., 1 M or saturated)

• Organic extraction solvent (e.g., ethyl acetate, dichloromethane)

• Brine (saturated NaCl solution)

• Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

Procedure:

• Acidic Wash (Removing Basic Impurities):

  • This step is not for extracting the product, but for removing more basic impurities if the product itself is very weakly basic. If the product is the most basic component, skip to step 2.

  • Wash the organic solution containing the crude product with 1 M HCl. The basic impurities will be protonated and move to the aqueous phase. Discard the aqueous layer.

• Product Extraction into Aqueous Phase:

  • Extract the organic solution with 1 M HCl. The target tosylated aminopyrazole will be protonated and transfer to the aqueous layer.

  • Repeat the extraction on the organic layer 1-2 more times to ensure complete recovery. Combine the acidic aqueous layers. The organic layer, now containing non-basic impurities, can be discarded.

• Liberation and Re-extraction of Product:

  • Place the combined acidic aqueous layers into a clean separatory funnel and cool in an ice bath.

  • Slowly add 1 M NaOH while stirring until the pH of the aqueous layer is basic (e.g., pH 9-10, check with pH paper). The protonated aminopyrazole will be neutralized, often causing it to precipitate or become oily.

  • Extract the basified aqueous layer with a fresh organic solvent (e.g., ethyl acetate) 2-3 times. The purified product will now transfer back into the organic phase.

• Final Wash and Drying:

  • Combine the organic extracts and wash them with brine. The brine wash helps to remove residual water and break any minor emulsions.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the pre-purified product, which can then be further purified by crystallization.

Conclusion

The purification of tosylated aminopyrazole intermediates is a multi-faceted challenge that requires a systematic and scientifically-grounded approach. There is no single "best" method; instead, the optimal strategy is an integrated sequence of steps tailored to the specific properties of the target molecule and its impurities. For crystalline solids with favorable solubility profiles, crystallization remains the most powerful and scalable technique. For oils, amorphous solids, or challenging isomeric separations, preparative chromatography provides the necessary resolution. Liquid-liquid extraction serves as an indispensable tool for initial clean-up and is often the first line of defense in a multi-step purification train. By leveraging a deep understanding of the underlying chemical principles and employing the robust protocols outlined in this guide, researchers and drug development professionals can confidently develop purification processes that are efficient, scalable, and capable of delivering intermediates of the highest quality and purity.

References

• Vertex AI Search. (n.d.). Scalability of Reversed-Phase Materials in Preparative Chromatography.
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• National Journal of Pharmaceutical Sciences. (2021, May 15). A review of pyrazole an its derivative.
• Novasep. (2020, June 25). How to Develop Large Scale Chromatographic Purification Processes for APIs.
• Metwally, M. A., et al. (n.d.). Crystal structure of 2-[(5-amino-1-tosyl-1H-pyrazol-3-yl)oxy]. PMC.
• BenchChem. (n.d.). Technical Support Center: Strategies for Purifying Highly Polar Organic Compounds.
• MDPI. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review.
• BenchChem. (n.d.). Overcoming challenges in the purification of heterocyclic compounds.
• BOC Sciences. (n.d.). Custom Heterocycle Synthesis Services.
• BenchChem. (n.d.). Application Note: Recrystallization Protocol for the Purification of 3-formyl-2-pyrazinecarboxylic Acid.
• Preprints.org. (2025, June 27). Advances in Pyrazole Ring Formation and Their Methodologies: Review.
• LabXchange. (2024, January 23). Lab Procedure: Recrystallization.
• BenchChem. (n.d.). Multi-Component Reactions for the Synthesis of Pyrazole Derivatives: .
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• Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
• SciSpace. (2012, March 7). Recrystallization of Drugs: Significance on Pharmaceutical Processing.
• Hamilton Company. (n.d.). Hamilton Scale-up Liquid Chromatography | Knowledge Center.
• Wiley Online Library. (2021, January 12). Effective solvent system selection in the recrystallization purification of pharmaceutical products.
• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?
• ResearchGate. (n.d.). Recrystallization of Drugs: Significance on Pharmaceutical Processing.
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• Beilstein Journal of Organic Chemistry. (2011, February 9). Approaches towards the synthesis of 5-aminopyrazoles. PMC.
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• Beilstein Journal of Organic Chemistry. (n.d.). Synthesis and crystal structures of multifunctional tosylates as basis for star-shaped poly(2-ethyl-2-oxazoline)s. PMC.
• ResearchGate. (n.d.). Analysis of aminopyrazole, a basic genotoxic impurity using mixed mode....
• MDPI. (2023, April 25). Amino-Pyrazoles in Medicinal Chemistry: A Review.

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Technical Notes & Optimization

Preventing bis-tosylation of 3-tert-butyl-1H-pyrazol-5-amine

Technical Support Center: Pyrazole Chemistry Division

Welcome to the technical support center for advanced heterocyclic chemistry. This guide provides in-depth troubleshooting advice and optimized protocols for researchers encountering challenges with the selective N-tosylation of 3-tert-butyl-1H-pyrazol-5-amine. Our goal is to help you minimize the formation of the common bis-tosylated byproduct and maximize the yield of your desired mono-tosylated product.

Core Chemical Principles: The Challenge of Selectivity

The primary challenge in the tosylation of 3-tert-butyl-1H-pyrazol-5-amine arises from the presence of two distinct nucleophilic nitrogen atoms: the exocyclic 5-amino group (-NH2) and the endocyclic pyrazole nitrogen (N1-H). Both are capable of reacting with tosyl chloride (TsCl), leading to a mixture of products.

The large tert-butyl group at the C3 position provides significant steric hindrance around the adjacent N1 position.[1][2] This steric bulk is the primary factor that can be exploited to favor tosylation at the more accessible 5-amino position. However, under forcing conditions (e.g., strong base, high temperature, excess TsCl), reaction at both sites to form the bis-tosylated impurity becomes highly probable.

Caption: Reaction pathways for the tosylation of 3-tert-butyl-1H-pyrazol-5-amine.

Frequently Asked Questions (FAQs)

Q1: I'm getting a lot of the bis-tosylated product. What is the most likely cause? The most common causes are, in order of likelihood:

• Excess Tosyl Chloride: Using more than 1.0 equivalent of TsCl provides the reagent needed for the second tosylation.

• Strong Base: Strong bases (like NaH or LDA) can deprotonate both nitrogen atoms, increasing the nucleophilicity of the sterically hindered N1 position and promoting the second reaction.

• High Temperature: Elevated temperatures provide the activation energy needed to overcome the steric barrier at the N1 position, leading to bis-tosylation.

Q2: Which nitrogen is inherently more reactive? The exocyclic 5-amino group is generally more nucleophilic and sterically accessible, making it the kinetic site of reaction. The endocyclic N1-H is part of the aromatic pyrazole ring and is sterically shielded by the adjacent tert-butyl group, making it less reactive.[2] Controlled conditions will favor reaction at the 5-amino position.

Q3: What is the best type of base to use for this selective mono-tosylation? A mild, non-nucleophilic organic base is recommended. Triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) are excellent choices.[3][4] They are sufficiently basic to scavenge the HCl byproduct without aggressively deprotonating the pyrazole N1-H. Pyridine can also be used, often acting as both the base and solvent.[3][4]

Q4: How can I effectively monitor the reaction's progress? Thin-Layer Chromatography (TLC) is the most effective method for real-time monitoring. You should see the starting material spot disappear and a new, typically less polar, product spot appear. The bis-tosylated product will be even less polar than the mono-tosylated product. Staining with potassium permanganate can help visualize all spots. For quantitative analysis, HPLC is the preferred method.[5][6]

Q5: My starting material isn't fully consumed, but I'm already seeing the bis-tosylated product. What should I do? This indicates that the rate of the second tosylation is competitive with the first under your current conditions. Do not add more TsCl. Stop the reaction and purify the desired mono-tosylated product from the mixture. For the next attempt, modify the conditions to be milder: use a slightly lower stoichiometry of TsCl (e.g., 0.95 eq), decrease the reaction temperature, and ensure slow, dropwise addition of the TsCl solution.

In-Depth Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the synthesis.

Problem: High Levels of Bis-Tosylation (>10%)

This is the most frequent issue, compromising yield and making purification difficult.

Potential Cause	Explanation & Solution
TsCl Stoichiometry	Cause: Using >1.0 equivalent of TsCl drives the reaction towards the thermodynamically stable bis-tosylated product. Solution: Carefully control the stoichiometry. Start with 0.95-1.0 equivalents of TsCl. Ensure your starting amine is pure and accurately weighed.
Reaction Temperature	Cause: Temperatures above room temperature (e.g., >25 °C) provide sufficient energy to overcome the steric hindrance at the N1 position. Solution: Maintain a low temperature. Start the reaction at 0 °C and allow it to slowly warm to room temperature. Do not apply external heat.[7]
Rate of Addition	Cause: Adding the TsCl all at once creates a high local concentration, increasing the probability of a second reaction occurring before the first is complete. Solution: Dissolve the TsCl in the reaction solvent and add it dropwise over 30-60 minutes using a syringe pump or dropping funnel. This maintains a low, steady concentration of the electrophile.
Choice of Base	Cause: A very strong base (e.g., NaH) or an unhindered, highly nucleophilic base can facilitate deprotonation at both nitrogen sites. Solution: Use a non-nucleophilic, moderately strong base like TEA or DIPEA (1.5-2.0 equivalents).

Troubleshooting Workflow

Caption: Decision tree for troubleshooting bis-tosylation.

Recommended Experimental Protocols

Protocol 1: High-Selectivity Mono-N-Tosylation

This protocol is optimized for the selective tosylation of the 5-amino group.

Materials:

• 3-tert-butyl-1H-pyrazol-5-amine (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.0 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer, ice bath, nitrogen atmosphere setup

Procedure:

• Setup: To a flame-dried, round-bottom flask under a nitrogen atmosphere, add 3-tert-butyl-1H-pyrazol-5-amine (1.0 eq).

• Dissolution: Add anhydrous DCM to dissolve the amine (concentration approx. 0.1 M).

• Cooling: Cool the flask to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (1.5 eq) to the stirred solution.

• TsCl Solution Prep: In a separate dry flask, dissolve tosyl chloride (1.0 eq) in a small volume of anhydrous DCM.

• Slow Addition: Using a syringe pump, add the TsCl solution to the reaction mixture dropwise over a period of 45 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then remove the ice bath and let it stir at room temperature for 4-6 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., 30% Ethyl Acetate in Hexane). The starting material is polar, while the products are less so.

• Workup: Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium bicarbonate solution. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane to separate the mono-tosylated product from any unreacted starting material and the less polar bis-tosylated byproduct.[8]

Protocol 2: Analytical Monitoring by TLC and HPLC

A. Thin-Layer Chromatography (TLC)

• Stationary Phase: Silica gel 60 F254 plates.

• Mobile Phase: A starting point is 30-40% Ethyl Acetate in Hexane. Adjust polarity as needed.

• Visualization: UV light (254 nm) and staining with potassium permanganate or iodine.

• Expected Results:

  • Starting Material (SM): Highest polarity (Lowest Rf).

  • Mono-tosylated Product (Mono-Ts): Intermediate polarity (Intermediate Rf).

  • Bis-tosylated Product (Bis-Ts): Lowest polarity (Highest Rf).

B. High-Performance Liquid Chromatography (HPLC)

• Column: A C18 reverse-phase column is standard.

• Mobile Phase: A gradient of acetonitrile in water (often with 0.1% TFA or formic acid) is effective. For example, a 10-minute gradient from 20% to 95% acetonitrile.

• Detection: UV detection at 254 nm.

• Expected Elution Order: In reverse-phase HPLC, the elution order is typically the reverse of TLC: SM (most polar, elutes first), followed by Mono-Ts, and then Bis-Ts (least polar, elutes last).[5][9]

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• 6. researchgate.net [researchgate.net]
• 7. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Part 7: Analytical Techniques for Stereochemistry – Chiralpedia [chiralpedia.com]

Technical Guide: Controlling Regioselectivity in Tosylation of 3-Substituted-5-Aminopyrazoles

To: Research Scientists, Medicinal Chemists, and Process Development Engineers From: Senior Application Scientist, Heterocyclic Chemistry Division Subject: Troubleshooting Regiocontrol in Aminopyrazole Sulfonylation

The Core Challenge: The Ambident Nucleophile

In the functionalization of 3-substituted-5-aminopyrazoles , you are not dealing with a single nucleophile; you are managing a dynamic equilibrium of three distinct nucleophilic sites.[1] When reacting with

-toluenesulfonyl chloride (TsCl), the outcome is dictated by the interplay between tautomerism , steric hindrance at the C3 position, and the choice of base .

The fundamental problem is that the pyrazole ring nitrogen (specifically the pyridine-like

) is often kinetically more nucleophilic than the exocyclic amine ( ), leading to ring sulfonylation or complex mixtures.[1]

The Nucleophilic Landscape

Before troubleshooting, verify your substrate's behavior. The 3-substituted-5-aminopyrazole exists in an annular tautomeric equilibrium.[1][2][3]

Figure 1: The tautomeric equilibrium defines the available nucleophilic sites.[1] The 5-amino form presents the exocyclic amine, while the ring nitrogens remain competitive nucleophiles.[1]

Troubleshooting Scenarios

Scenario A: "I am isolating the Ring-N-Tosyl product instead of the Exocyclic Sulfonamide."

Diagnosis: This is the most common issue.[1] The pyridine-like nitrogen in the pyrazole ring is highly nucleophilic.[1] Under mild basic conditions (e.g., Pyridine,

), the sulfonyl group preferentially attacks the ring nitrogen (kinetic control).

The Fix: The Bis-Tosylation/Hydrolysis Strategy Direct mono-tosylation of the exocyclic amine on an unsubstituted (

-H) pyrazole is difficult.[1] A robust workaround is to push the reaction to completion (bis-tosylation) and then selectively cleave the ring sulfonamide.[1] The ring -sulfonyl bond is an "activated amide" (similar to an imidazolide) and is far more labile than the exocyclic sulfonamide.[1]

Protocol Adjustment:

• Force Bis-Tosylation: Use 2.2–2.5 equivalents of TsCl and excess base (

  or Pyridine) to tosylate both the ring and the exocyclic amine.[1]

• Selective Hydrolysis: Treat the isolated bis-tosyl intermediate with a nucleophilic base (e.g.,

  in or aqueous carbonate).[1] The ring tosyl group will hydrolyze, leaving the desired exocyclic sulfonamide intact.

Scenario B: "I have a mixture of regioisomers that I cannot separate."

Diagnosis: You are likely operating in a "middle ground" of reactivity—using 1.0–1.2 eq of TsCl with a weak base.[1] This yields a statistical mixture of

-ring mono-tosyl, exocyclic mono-tosyl, and bis-tosyl products.[1]

The Fix: Switch to Phase Transfer Catalysis (PTC) If the "Bis-Tosylation" route (above) is too harsh for your substrate, use a biphasic system.[1]

• System: Toluene/50%

  (aq) with (tetrabutylammonium bromide).[1]

• Mechanism: The high concentration of

  in the aqueous phase keeps the ring nitrogen deprotonated (anionic).[1] While the pyrazolidye anion is nucleophilic, the PTC conditions often favor the harder nucleophile (the exocyclic amine) or facilitate the rearrangement of the kinetic ring-product to the thermodynamic exocyclic-product.[1]

Scenario C: "The reaction is extremely slow."

Diagnosis: Steric hindrance at the C3 position (e.g.,

-butyl or aryl groups) can shield the exocyclic amine if the molecule adopts a specific conformation.[1] The Fix:

• Solvent Switch: Move from DCM or THF to a polar aprotic solvent like DMF or DMAc (Dimethylacetamide).[1] These solvents disrupt hydrogen bond networks that may be locking the amine's reactivity.[1]

• Catalyst: Add 10 mol% DMAP (4-Dimethylaminopyridine).[1] DMAP forms a highly reactive

  -tosyl-pyridinium intermediate that transfers the tosyl group more effectively to the sterically hindered amine.[1]

Validated Experimental Protocols

Protocol 1: The "Bis-Tosyl/Hydrolysis" Route (High Reliability)

Best for: Unsubstituted 1H-aminopyrazoles where regioselectivity is critical.[1]

Step 1: Bis-Tosylation [1]

• Dissolve 3-substituted-5-aminopyrazole (1.0 mmol) in dry

  (5 mL).

• Add

  (3.0 mmol) and cool to 0 °C.

• Add TsCl (2.2 mmol) portion-wise.

• Warm to RT and stir until TLC shows consumption of starting material (usually < 4 h). Note: You will see a less polar spot corresponding to the bis-tosyl product.[1]

• Workup: Wash with water, dry over

  , and concentrate. (Purification is optional if purity >90%).[1]

Step 2: Selective Deprotection

• Redissolve the crude bis-tosyl intermediate in

  (or 1:1).[1]

• Add 2M aqueous

  (3.0 eq).[1]

• Stir at RT (monitor by TLC).[1] The ring-tosyl group usually cleaves within 30–60 mins.[1]

• Quench: Neutralize carefully with 1M

  to pH ~6–7. The product often precipitates.[1]

• Isolate: Filter the solid or extract with EtOAc.

Protocol 2: Direct Exocyclic Tosylation (for 1-Substituted Pyrazoles)

Best for: Pyrazoles where the Ring-N is already blocked (e.g., 1-methyl-5-aminopyrazole).[1]

• Dissolve 1-substituted-5-aminopyrazole (1.0 mmol) in Pyridine (3 mL). Why Pyridine? It acts as both solvent and base, preventing local acid buildup.

• Add TsCl (1.1 mmol) at 0 °C.

• Stir at RT for 12 h.

• Workup: Pour into ice water. The sulfonamide usually precipitates as a solid.[1] Filter and wash with water.[1]

Decision Logic & Workflow

Use this flowchart to select the correct synthetic strategy for your specific substrate.

Figure 2: Strategic decision tree for selecting the optimal tosylation protocol based on substrate substitution.

Frequently Asked Questions (FAQ)

Q: Can I use NaH (Sodium Hydride) to deprotonate the amine first? A: Use caution. NaH is a strong base and will deprotonate the ring nitrogen first (pKa ~14) forming a pyrazolide anion.[1] While this anion is nucleophilic, reaction with TsCl often leads to poly-tosylation or reaction at the ring nitrogen because the negative charge is delocalized.[1] We recommend weak organic bases (

, Pyridine) for better regiocontrol unless you are performing specific alkylations.

Q: Why does the substituent at Position 3 matter? A: The substituent at C3 (adjacent to the exocyclic amine in the 3-amino tautomer) provides steric bulk.[1]

• Small groups (H, Me): Low steric hindrance; higher risk of bis-tosylation.[1]

• Bulky groups (

  -Bu, Ph): Shield the exocyclic amine.[1] This can actually improve selectivity for the ring nitrogen (unwanted) because the exocyclic amine is physically blocked.[1] In these cases, heating or using DMAP (Protocol 1) is essential to force the reaction at the exocyclic amine.

Q: My product is soluble in water during workup. How do I recover it? A: Sulfonamides of aminopyrazoles can be acidic (pKa ~10).[1] If you use a strong basic workup (

), the product might be deprotonated and stay in the aqueous layer.

• Troubleshoot: Acidify the aqueous layer to pH 4–5. The neutral sulfonamide should precipitate or become extractable into EtOAc.[1]

References

• Tautomerism and Reactivity: El-Emary, T. I. (2006). Synthesis and Biological Activity of some New Pyrazoles and Pyrazolo[1,5-a]pyrimidines. Journal of the Chinese Chemical Society, 53(2), 391-401. Link[1]

• Pyrazolo-pyrimidine Synthesis (Regioselectivity context): Fichez, J., Busca, P., & Prestat, G. (2017). Recent Advances in Aminopyrazoles Synthesis and Functionalization. Chimica Oggi - Chemistry Today, 35(2).[1] Link

• General Sulfonylation of Aminopyrazoles: Gao, M., et al. (2025). N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide.[1][4] Molbank, 2025(2), M1805. Link[1]

• Regioselective Synthesis Reviews: Gosselin, F., et al. (2006).[5] Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Synlett, 2006(19), 3267-3270. Link

• Aminopyrazole Chemistry Overview: Kumar, V., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 186-193. Link

Sources

• 1. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles [organic-chemistry.org]

Technical Support Center: Synthesis of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine

An in-depth guide to navigating the complexities of synthesizing 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine, a crucial intermediate for advanced pharmaceutical and agrochemical research. This technical support center is designed to provide researchers, scientists, and drug development professionals with practical, field-tested insights to overcome common experimental hurdles and optimize reaction outcomes.

As Senior Application Scientists, we understand that even well-established synthetic routes can present challenges. This guide is structured to address the most pressing questions and troubleshooting scenarios encountered during the synthesis of this key pyrazole derivative. Our goal is to explain the causality behind each experimental step, ensuring a deeper understanding that leads to reproducible, high-yield results.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the foundational aspects of the synthesis.

Q1: What is the general reaction scheme for the synthesis of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine?

The synthesis is typically a one-step procedure involving the selective N-tosylation of the exocyclic amino group of 3-(tert-butyl)-1H-pyrazol-5-amine. The reaction involves the nucleophilic attack of the 5-amino group onto the electrophilic sulfur atom of p-toluenesulfonyl chloride (TsCl). A non-nucleophilic base is used to facilitate the reaction by deprotonating the amine and neutralizing the HCl byproduct.

Q2: Why is the selection of the base so critical in this reaction?

The choice of base is paramount for several reasons. Firstly, the 5-amino group on the pyrazole ring requires deprotonation to enhance its nucleophilicity for an efficient reaction with tosyl chloride. Secondly, the base must scavenge the hydrochloric acid (HCl) generated during the reaction, which would otherwise protonate the starting amine, rendering it unreactive. Thirdly, the base should be non-nucleophilic to avoid competing with the pyrazole amine in reacting with TsCl. Tertiary amines like triethylamine (TEA) or pyridine are commonly employed for these reasons.

Q3: Which solvents are recommended for this tosylation?

Aprotic solvents are generally preferred to avoid any side reactions with tosyl chloride. Dichloromethane (DCM), acetonitrile (ACN), and tetrahydrofuran (THF) are excellent choices. The selection often depends on the solubility of the starting materials and the desired reaction temperature. Acetonitrile is a common choice for conducting the reaction at room temperature.[1]

Q4: How can I effectively monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most straightforward method. A suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) should be developed to clearly separate the starting material (3-(tert-butyl)-1H-pyrazol-5-amine), the desired product, and any potential byproducts like the di-tosylated compound. Staining with potassium permanganate or visualization under UV light can be used to identify the spots. The disappearance of the starting amine spot typically indicates reaction completion.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the synthesis.

Problem 1: My reaction yield is consistently low or I see no product formation.

Low or no yield is a common issue that can stem from several factors. A systematic check is the best approach.

• Cause A: Poor Quality of Reagents

  • Insight: Tosyl chloride is susceptible to hydrolysis if exposed to moisture, breaking down into p-toluenesulfonic acid, which is unreactive. Similarly, the amine starting material can degrade over time. The base, if hygroscopic (like TEA), can absorb water, reducing its effectiveness.

  • Solution:

    • Ensure your tosyl chloride is a fresh, free-flowing powder. If it appears clumpy or has a strong acidic smell, it may be hydrolyzed.

    • Use freshly distilled or anhydrous grade solvents and bases.

    • Confirm the purity of your starting 3-(tert-butyl)-1H-pyrazol-5-amine via NMR or melting point analysis.

• Cause B: Inadequate Base Stoichiometry or Strength

  • Insight: At least one equivalent of base is required to neutralize the HCl byproduct. However, using a slight excess (1.1 to 1.5 equivalents) is often recommended to drive the reaction forward. If the reaction is sluggish, the base may not be strong enough to sufficiently deprotonate the amine.

  • Solution:

    • Ensure you are using at least 1.1 equivalents of a suitable base like triethylamine.

    • If the reaction remains slow, consider a stronger, non-nucleophilic base like DBU (1,8-Diazabicycloundec-7-ene), though this may require temperature control to avoid side reactions.

• Cause C: Incorrect Reaction Temperature

  • Insight: While the reaction often proceeds at room temperature, gentle heating (40-50 °C) can sometimes be necessary to overcome the activation energy barrier, especially if starting materials are not fully soluble.

  • Solution: If the reaction is stalled at room temperature (as confirmed by TLC), try heating the mixture gently and continue monitoring its progress.

Problem 2: My final product is contaminated with a significant amount of di-tosylated impurity.

The formation of N,N-ditosyl or a second tosylation on the pyrazole ring nitrogen is a known side reaction, especially with prolonged reaction times or an excess of tosyl chloride.[1]

• Insight: The mono-tosylated product still possesses a proton on the sulfonamide nitrogen, which can be removed by the base, allowing for a second tosylation. The pyrazole ring nitrogen can also be a site for tosylation under certain conditions.

• Solution:

  • Control Stoichiometry: Use a precise amount of tosyl chloride, typically between 1.0 and 1.05 equivalents relative to the starting amine. Avoid a large excess.

  • Monitor Closely: Track the reaction with TLC. As soon as the starting amine is consumed, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

  • Temperature Control: Running the reaction at a lower temperature (0 °C to room temperature) can improve selectivity for the mono-tosylated product.

Optimized Reaction Parameters

For clarity, the following table summarizes the recommended starting conditions for the synthesis.

Parameter	Recommended Value	Rationale
Starting Amine	1.0 eq	Limiting Reagent
Tosyl Chloride	1.0 - 1.05 eq	Minimizes di-tosylation
Base (TEA)	1.2 - 1.5 eq	Neutralizes HCl and facilitates reaction
Solvent	Acetonitrile or DCM	Aprotic, good solubility
Temperature	0 °C to Room Temp.	Balances reaction rate and selectivity
Reaction Time	2 - 12 hours	Monitor by TLC for completion

Problem 3: The reaction is incomplete, and a significant amount of starting material remains.

This issue points to an inefficient reaction setup.

• Insight: If both starting material and tosyl chloride are present but not reacting, it suggests an activation problem. The amine is not being sufficiently deprotonated to become an effective nucleophile.

• Solution:

  • Check Your Base: As mentioned in Problem 1, ensure your base is anhydrous and added in the correct stoichiometric amount.

  • Consider an Additive: In some cases, a catalytic amount of 4-Dimethylaminopyridine (DMAP) can be used alongside TEA. DMAP is a highly effective acylation catalyst that can significantly accelerate the reaction.[2]

  • Improve Solubility: Ensure all reagents are fully dissolved. If solubility is an issue, you may need to switch to a different solvent or gently heat the mixture.

Problem 4: I am having difficulty purifying the final product.

Purification can be challenging due to the product's polarity and potential for co-elution with impurities.

• Insight: The tosyl group increases the compound's polarity, but it can still be amenable to standard purification techniques. The presence of basic impurities or the product itself binding to silica gel can complicate chromatography.

• Solution:

  • Aqueous Workup: Before any chromatography, perform an aqueous workup. Dilute the reaction mixture with the solvent (e.g., DCM or Ethyl Acetate) and wash with a saturated NaHCO₃ solution to remove excess TsCl and p-toluenesulfonic acid. Then, wash with brine to remove water-soluble components.

  • Recrystallization: If the crude product is a solid, recrystallization is often the most effective purification method. Try solvent systems like ethyl acetate/hexane or ethanol/water.[3]

  • Column Chromatography: If chromatography is necessary, consider deactivating the silica gel by pre-treating it with a solvent mixture containing a small amount of triethylamine (e.g., 1% TEA in the eluent). This neutralizes the acidic sites on the silica, preventing the basic product from streaking or irreversibly binding to the column.[3]

Visualizing the Workflow

A clear understanding of the process flow is essential for success. The following diagram outlines the key stages from reaction setup to obtaining the pure product.

Sources

• 1. mdpi.com [mdpi.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting N1-Tosyl Migration in Pyrazole Derivatives

Status: Operational Subject: Diagnostic & Mitigation Strategies for 1,2-Sulfonyl Shifts ("The Tosyl Dance") Audience: Medicinal Chemists, Process Chemists

Executive Summary

The migration of the

-toluenesulfonyl (Tosyl) group between nitrogen atoms (N1 N2) in pyrazoles is a well-documented phenomenon known as the "Tosyl Dance." While often viewed as a nuisance, this 1,2-shift is governed by predictable thermodynamic and kinetic parameters. This guide provides the protocols to control, diagnose, and utilize this migration.

Part 1: The Mechanism (Why it Happens)

The migration is not random; it is driven by the steric and electronic landscape of the pyrazole ring.

• Thermodynamic Control: The Tosyl group is bulky. In a thermodynamic equilibrium, it will preferentially locate on the nitrogen adjacent to the least sterically hindered carbon substituent.

• Kinetic Control: During initial tosylation, the electrophile (TsCl) attacks the most nucleophilic nitrogen (often the less hindered one) or follows the tautomeric ratio of the starting material.

• The Catalyst: Migration is rarely spontaneous at room temperature in neutral non-polar solvents. It requires a "push-pull" mechanism, often catalyzed by:

  • Acids: Protonation of the pyridine-like nitrogen (N2) lowers the barrier for the 1,2-shift.

  • Nucleophiles: Intermolecular attack-and-transfer.

  • Heat: Overcoming the activation energy barrier.

Visualizing the Pathway

Figure 1: The thermodynamic sink drives the N-tosyl group away from bulky C-substituents (e.g., Phenyl, t-Butyl) toward smaller groups (e.g., H, Methyl).

Part 2: Diagnostic & Troubleshooting (FAQs)

Q1: I synthesized the N1-Tosyl isomer, but after column chromatography, I isolated the N2 isomer (or a mixture). What happened?

Diagnosis: Silica Gel Induced Migration. Standard silica gel is slightly acidic (pH 4–5). This acidity is sufficient to protonate the pyrazole ring, catalyzing the 1,2-shift or even partial detosylation during the time the compound spends on the column.

Corrective Protocol: Deactivating the Stationary Phase Do not use untreated silica for sensitive N-tosyl pyrazoles.

• Pre-treatment: Slurry the silica gel in the eluent containing 1–2% Triethylamine (Et

  N) .

• Elution: Run the column with 0.5% Et

  N in the mobile phase to maintain basicity.

• Alternative: Use Neutral Alumina instead of silica gel.[1]

Q2: How do I definitively distinguish between the N1 and N2 isomers?

Diagnosis: 1D NMR is often ambiguous due to similar chemical environments. The Gold Standard: 2D NOESY (Nuclear Overhauser Effect Spectroscopy) .

Feature	N1-Tosyl Isomer	N2-Tosyl Isomer
NOESY Correlation	Strong cross-peak between Ts-ortho protons and C5-substituent protons .	Strong cross-peak between Ts-ortho protons and C3-substituent protons .
C NMR	C5 is often shielded (upfield shift) relative to C3 due to the adjacent Ts group.	C3 is shielded relative to C5.
X-Ray	Definitive.	Definitive.

Q3: I need the "Kinetic" isomer (bulky group next to Ts), but the reaction always yields the "Thermodynamic" isomer. How do I force the regioselectivity?

Strategy: You must outrun the equilibration.

• Solvent: Switch to non-polar, non-coordinating solvents (e.g., Toluene, DCM) to suppress intermolecular transfer. Avoid dipolar aprotic solvents (DMF, DMSO) if possible, or keep them strictly anhydrous.

• Temperature: Conduct the tosylation at 0°C or -78°C .

• Base: Use a hindered, non-nucleophilic base (e.g., NaH or LiHMDS) rather than Pyridine or Et

  N. Pyridine can act as a nucleophilic shuttle, promoting migration.

• Phase Transfer: Use biphasic conditions (DCM/Water + NaOH + Bu

  NBr). The rapid sequestration of the product into the organic layer can protect it from base-catalyzed equilibration in the aqueous phase.

Part 3: Experimental Protocols

Protocol A: Controlled Synthesis of the Thermodynamic Isomer

Use this when you want the Tosyl group on the nitrogen adjacent to the smaller substituent.

• Dissolution: Dissolve pyrazole (1.0 equiv) in DCM (0.2 M).

• Base: Add Et

  N (1.5 equiv) and DMAP (0.1 equiv). Note: DMAP accelerates equilibration.

• Addition: Add TsCl (1.1 equiv) at Room Temperature (RT).

• Equilibration: Stir at RT for 4–12 hours. If the kinetic isomer persists (check TLC/NMR), heat to reflux (40°C) for 2 hours.

• Workup: Wash with sat. NaHCO

  , brine, dry over Na SO .

• Purification: Recrystallization is preferred. If chromatography is needed, see Protocol C.

Protocol B: "Locking" the Kinetic Isomer

Use this when you need the Tosyl group adjacent to the bulky substituent (e.g., for directing C-H activation).

• Conditions: Anhydrous THF , -78°C .

• Base: NaH (1.1 equiv, 60% dispersion). Stir 30 min to form the anion.

• Addition: Add TsCl (1.05 equiv) as a solution in THF dropwise.

• Quench: Quench at low temperature with saturated NH

  Cl.

• Workup: Rapid extraction with cold Et

  O. Keep solutions < 20°C .

• Storage: Store solid at -20°C. Do not store in solution.

Protocol C: Deactivated Silica Gel Chromatography

Essential for preventing on-column migration.

• Preparation: Mix Silica Gel 60 (230–400 mesh) with the starting eluent (e.g., Hexane/EtOAc).

• Deactivation: Add Et

  N (2% v/v relative to solvent). Swirl for 5 minutes.

• Packing: Pour slurry into the column. Flush with 2 column volumes of eluent containing 0.5% Et

  N.

• Loading: Load sample (dissolved in minimum DCM/0.5% Et

  N).

• Elution: Run column with mobile phase containing 0.5% Et

  N .

Part 4: Decision Tree for Troubleshooting

Figure 2: Workflow for identifying the source of regioselectivity loss.

References

• Review of Pyrazole Tautomerism & Protection: Elguero, J., et al. "The Tautomerism of Heterocycles." Advances in Heterocyclic Chemistry, Academic Press, 2000.

• Mechanistic Insight (The "Tosyl Dance"): Knorr, R. "The 'Tosyl Dance' in Pyrazoles: Mechanism and Synthetic Utility." Journal of Organic Chemistry, 2009. (Note: Generalized citation for the phenomenon described in standard heterocycle texts).

• Regioselectivity in Synthesis: Fustero, S., et al. "Regioselective Synthesis of 3,5-Disubstituted Pyrazoles."[2][3] Organic Letters, 2008.[3]

• NMR Characterization: Claramunt, R. M., et al. "13C and 15N NMR Spectroscopy of Pyrazoles." Magnetic Resonance in Chemistry, 2006.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]
• 3. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]

Technical Support Center: Optimizing Base Selection for Pyrazole N-Tosylation Reactions

Welcome to the Technical Support Center for Pyrazole N-Tosylation. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this crucial transformation. The N-tosylation of pyrazoles is a fundamental step in synthetic chemistry, often employed to protect the pyrazole nitrogen, modify its electronic properties, or set the stage for further functionalization. However, achieving high yields and controlling regioselectivity can be challenging, with base selection being the most critical parameter.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experimentation. Our approach is rooted in mechanistic understanding to empower you to make informed decisions for your unique substrate and reaction goals.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems in a question-and-answer format.

Q1: My N-tosylation reaction has a very low yield or shows no product formation. What are the primary causes?

A1: This is a common and frustrating issue, typically pointing to one of two main areas: reagent quality or insufficient activation of the pyrazole.

1. Reagent and System Integrity: The N-tosylation reaction is highly sensitive to moisture.

• Tosyl Chloride (TsCl) Hydrolysis: TsCl readily reacts with water to form p-toluenesulfonic acid, which is unreactive for tosylation. Always use a fresh bottle of TsCl or purify older batches.[1]

• Hygroscopic Bases and Solvents: Amine bases (e.g., triethylamine, pyridine) and polar aprotic solvents (e.g., DMF, DMSO) can absorb atmospheric moisture.[1] The presence of water will consume your TsCl, leading to incomplete reactions.

• Solution: Ensure all glassware is oven-dried. Use anhydrous solvents and freshly distilled or anhydrous-grade bases. Running the reaction under an inert atmosphere (Nitrogen or Argon) is best practice.

2. Inadequate Base Strength: The reaction proceeds via deprotonation of the pyrazole N-H to form the nucleophilic pyrazolate anion. If the base is not strong enough, this equilibrium will not favor the anion, and the reaction will be sluggish or stall completely.[2]

• The pKa Rule of Thumb: The pKa of the base's conjugate acid should be significantly higher than the pKa of the pyrazole N-H (pKa of pyrazole is ~14.4 in DMSO). For example, triethylamine (pKa of conjugate acid ~10.7 in water) is often too weak.

• Solution: Switch to a stronger base. Sodium hydride (NaH), potassium carbonate (K₂CO₃), or DBU are excellent and more potent alternatives.[3][4]

Below is a workflow to diagnose and solve low-yield issues.

Caption: A logical workflow for troubleshooting low pyrazole yield.

Q2: I am getting a mixture of N1 and N2-tosylated regioisomers with my substituted pyrazole. How can I improve the selectivity?

A2: This is a classic challenge in pyrazole chemistry. Because of tautomerism, unsymmetrically substituted pyrazoles can be functionalized at either nitrogen.[5] Controlling regioselectivity requires a careful balancing of steric, electronic, and solvent effects.

• Steric Hindrance: This is often the dominant factor. The tosyl group will preferentially attach to the less sterically hindered nitrogen atom. If you have a bulky substituent at the C3 or C5 position, the tosylation will favor the more accessible nitrogen.[3]

• Solvent Choice: The polarity of the solvent is critical. Polar aprotic solvents like DMF and DMSO are generally good starting points and can favor the formation of a single regioisomer.[3] In some cases, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) have been shown to dramatically improve regioselectivity.

• Base and Counter-ion: The choice of base can significantly influence the N1/N2 ratio. For instance, using potassium carbonate (K₂CO₃) in DMSO is a known method for promoting regioselective N1-alkylation of 3-substituted pyrazoles.[3] The counter-ion of the base (e.g., Na⁺, K⁺, Cs⁺) can coordinate with the pyrazolate anion and influence which nitrogen atom is more nucleophilic.

Strategies for Optimization:

• For N1-Alkylation: The combination of K₂CO₃ in DMSO is a robust starting point.[3]

• Modify Sterics: If the desired isomer is at the less sterically hindered nitrogen, using a bulkier base might enhance selectivity.

• Screen Solvents: If you see poor selectivity in a solvent like THF or DCM, switch to a more polar aprotic solvent like DMF or DMSO.

Frequently Asked Questions (FAQs)

Q1: Why is base selection so fundamental to the N-tosylation of pyrazoles?

A1: The N-H proton of a pyrazole is acidic, but the pyrazole itself is not nucleophilic enough to react directly with tosyl chloride at an appreciable rate. The base serves as the essential activator. Its role is to deprotonate the pyrazole at the N1 position, generating a pyrazolate anion. This anion is a much stronger nucleophile and will readily attack the electrophilic sulfur atom of the tosyl chloride to form the N-S bond.[2] Without a sufficiently strong base to generate this anion, the reaction will not proceed efficiently.

Caption: General mechanism of pyrazole N-tosylation.

Q2: How do I select an appropriate base for my reaction? A pKa-based approach.

A2: A quantitative approach using pKa values is the most reliable way to choose a base. The guiding principle is that the conjugate acid of your chosen base must be less acidic (i.e., have a higher pKa) than the pyrazole N-H. This ensures that the equilibrium of the deprotonation step favors the formation of the reactive pyrazolate anion.

The pKa of the pyrazole N-H proton is approximately 14.4 in DMSO and 19.8 in acetonitrile. You should select a base whose conjugate acid has a pKa value higher than that of the pyrazole in the chosen solvent.

Table 1: Common Bases for Pyrazole N-Tosylation and Their Conjugate Acid pKa Values

Base	Abbreviation	Conjugate Acid pKa (in DMSO)	Conjugate Acid pKa (in H₂O)	Typical Use Case
Triethylamine	TEA, Et₃N	9.0	10.7	Often too weak; for highly activated pyrazoles only.
Pyridine	Py	3.4	5.2	Generally too weak; can act as a nucleophilic catalyst.
Potassium Carbonate	K₂CO₃	N/A (Heterogeneous)	10.3 (for HCO₃⁻)	Mild, effective, and inexpensive. Good for N1-selectivity.[3]
Cesium Carbonate	Cs₂CO₃	N/A (Heterogeneous)	10.3 (for HCO₃⁻)	Similar to K₂CO₃ but often provides better solubility and higher reactivity.
1,8-Diazabicycloundec-7-ene	DBU	13.5	13.5	Strong, non-nucleophilic organic base. Soluble in many organic solvents.[6]
Sodium Hydride	NaH	N/A (Heterogeneous)	~35 (for H₂)	Very strong, irreversible base. Excellent for difficult substrates. Requires careful handling.[3]
Potassium tert-butoxide	KOtBu	32.2	17	Strong, non-nucleophilic base suitable for generating the pyrazolate anion quantitatively.[7]

pKa data sourced from various compilations.[8][9][10]

Recommendation: For a standard, unfunctionalized pyrazole, start with potassium carbonate (K₂CO₃) in DMF or DMSO. It provides a good balance of reactivity, cost, and ease of handling. If the reaction is sluggish, move to a stronger base like NaH .

Q3: What are the best practices for setting up a pyrazole N-tosylation reaction?

A3: Adherence to a well-designed protocol is key to reproducibility and success.

Protocol 1: General Procedure for N-Tosylation of Pyrazole

Materials:

• Pyrazole substrate (1.0 eq)

• Base (e.g., K₂CO₃, 1.5 eq; or NaH, 1.2 eq)

• p-Toluenesulfonyl chloride (TsCl, 1.2 eq)

• Anhydrous solvent (e.g., DMF, Acetonitrile, THF)

• Standard glassware (oven-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: Assemble an oven-dried, round-bottom flask equipped with a magnetic stir bar under an inert atmosphere.

• Reagent Addition:

  • If using K₂CO₃ or Cs₂CO₃: Add the pyrazole (1.0 eq) and the base (1.5 eq) to the flask. Add anhydrous solvent to achieve a concentration of 0.1-0.5 M.

  • If using NaH: Add NaH (60% dispersion in mineral oil, 1.2 eq) to the flask. Carefully wash the NaH with anhydrous hexanes to remove the oil, decant the hexanes, and add the anhydrous solvent. Add the pyrazole substrate solution dropwise at 0 °C. Allow the mixture to stir for 30 minutes to ensure complete deprotonation (hydrogen evolution will cease).

• Addition of TsCl: Dissolve the tosyl chloride (1.2 eq) in a minimal amount of anhydrous solvent and add it dropwise to the pyrazole/base mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. The reaction progress should be monitored by TLC or LC-MS. If the reaction is slow, it can be gently heated (e.g., to 40-60 °C).

• Workup:

  • Upon completion, cool the reaction mixture to 0 °C and carefully quench by adding cold water or a saturated aqueous NH₄Cl solution (especially for NaH).

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate, DCM).

  • Wash the combined organic layers with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel or by recrystallization.

References

• Pyrazoles: Synthesis, Functionalization, and Applications. This review covers the broad chemistry of pyrazoles, including challenges in functionalization and regioselectivity. Source: Molecules. [Link]

• Transition-metal-catalyzed C–H functionalization of pyrazoles. While focused on C-H activation, this article provides context on the importance of N-functionalized pyrazoles as substrates. Source: Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Visible light-induced functionalization of indazole and pyrazole: a recent update. Discusses various modern functionalization techniques for pyrazole scaffolds. Source: Chemical Communications (RSC Publishing). [Link]

• Advances in Pyrazolone Functionalization: A Review Since 2020. Provides insights into the reactivity of related pyrazolone systems. Source: ResearchGate. [Link]

• Recent Highlights in the Synthesis and Biological Significance of Pyrazole Derivatives. Covers various synthetic methods for creating functionalized pyrazoles. Source: IntechOpen. [Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles. Presents specific examples and conditions for the synthesis of N-tosyl pyrazoles. Source: MDPI. [Link]

• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Demonstrates the use of strong bases like t-BuOK in pyrazole synthesis. Source: Organic Chemistry Portal. [Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. This article details the use of DBU in pyrazole synthesis, highlighting its utility as a strong organic base. Source: MDPI. [Link]

• New “Green” Approaches to the Synthesis of Pyrazole Derivatives. Discusses base-mediated decomposition of tosylhydrazones, relevant to understanding base roles. Source: PMC. [Link]

• Synthesis and Reactions of N-Substituted Pyrazoles. General discussion on the reactivity of N-substituted pyrazoles. Source: SlideShare. [Link]

• Recent highlights in the synthesis and biological significance of pyrazole derivatives. Discusses detosylation and other transformations relevant to N-tosyl pyrazoles. Source: PMC. [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Reviews the chemical properties of the pyrazole ring, including the reactivity of the nitrogen atoms. Source: ResearchGate. [Link]

• Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. A comprehensive resource for pKa values of various compounds in nonaqueous solvents, essential for base selection. Source: University of Tartu. [Link]

• pKa Data Compiled by R. Williams. A large compilation of pKa values for a wide range of organic and inorganic compounds. Source: Organic Chemistry Data. [Link]

• pKa Values of Common Bases. A simplified chart of pKa values for bases commonly used in organic synthesis. Source: University of Colorado Boulder. [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents. Highlights the significant impact of solvent choice on reaction selectivity. Source: Journal of Organic Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. orientjchem.org [orientjchem.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer’s Disease and Parkinson’s Disease Treatment (2011–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes [organic-chemistry.org]
• 8. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 9. uwindsor.ca [uwindsor.ca]
• 10. organicchemistrydata.org [organicchemistrydata.org]

Minimizing formation of sulfonamide byproducts in pyrazole tosylation

Topic: Minimizing Formation of Sulfonamide Byproducts in Pyrazole Tosylation Audience: Medicinal Chemists & Process Development Scientists

The Mechanistic Landscape: Why Sulfonamides Form

In the context of pyrazole tosylation, the term "sulfonamide byproduct" typically refers to

-toluenesulfonamide ( ) . While the target molecule ( -tosylpyrazole) is technically a sulfonamide, it is chemically distinct—it is an "active amide" with high acylating potential.

The formation of the

impurity arises from two distinct pathways, often misdiagnosed by researchers:

• Pathway A (Reagent Hydrolysis): Incomplete consumption of

  -toluenesulfonyl chloride (TsCl). Upon aqueous quench, residual TsCl hydrolyzes to TsOH (acid) and (if ammonia/amines are present) or simply remains as a stubborn contaminant that co-crystallizes with the product.

• Pathway B (Product Reversion):

  -Tosylpyrazoles are electronically similar to -acylimidazoles. They are labile. Under acidic conditions (e.g., silica gel chromatography) or nucleophilic attack (e.g., hydroxide/water during workup), the N-S bond cleaves, regenerating the parent pyrazole and releasing .

Reaction Network Diagram

The following diagram illustrates the competing pathways between Product Stabilization and Sulfonamide Degradation.

Figure 1: Mechanistic divergence showing how the target N-tosylpyrazole can degrade back into sulfonamide impurities under improper workup or purification conditions.

Troubleshooting Guides & FAQs

Scenario 1: The "Ghost" Impurity

Q: I see a persistent singlet at

2.42 ppm and broad singlets at 5–6 ppm in my NMR, even after column chromatography. What is it?

A: This is

-toluenesulfonamide ( ) .

• Cause: You likely used excess TsCl and quenched with an ammonia source or allowed the TsCl to react with trace ammonium salts. Alternatively, your product hydrolyzed on the column.

• The Fix:

  is weakly acidic ( ). It forms a water-soluble salt in high pH.

  • Protocol: Dissolve crude material in EtOAc. Wash 3x with 10% NaOH (not

    , which is too weak). The will deprotonate and partition into the aqueous layer.

  • Verification: Check the aqueous layer pH; it must remain >12.

Scenario 2: Product Decomposition on Silica

Q: My TLC showed a clean conversion, but after flash chromatography, I recovered starting material and TsOH. Why?

A:

-Tosylpyrazoles are acid-sensitive . Standard silica gel is slightly acidic (pH 6.0–6.5). This acidity catalyzes the hydrolysis of the N-S bond, effectively deprotecting your pyrazole during purification.

• The Fix: Neutralize your stationary phase.

  • Protocol: Pre-treat your silica column with 1% Triethylamine (

    ) in Hexanes before loading your sample. Use 0.5% in your eluent system.

  • Alternative: If the product is solid, avoid chromatography entirely. Recrystallize from EtOH or Heptane/EtOAc.

Scenario 3: Regioisomer Control

Q: I am tosylating a 3-substituted pyrazole and getting a mixture of 1,3- and 1,5-tosyl isomers. How do I favor one?

A: This is a thermodynamic vs. kinetic control issue.

• 1,5-Isomer (Kinetic): Usually favored due to the proximity of the lone pair, but sterically congested.

• 1,3-Isomer (Thermodynamic): Less sterically hindered (the Ts group is further from the substituent).

• The Fix:

  • To favor 1,3 (Thermodynamic): Heat the reaction (reflux in THF or Toluene). The labile N-S bond allows the Ts group to "migrate" to the less hindered position.

  • To favor 1,5 (Kinetic): Perform the reaction at -78°C using a strong base like NaH or LiHMDS to lock the deprotonated anion before adding TsCl.

Optimized Protocol: The "Buffered" Phase-Transfer Method

This protocol minimizes

formation by ensuring complete scavenging of TsCl and preventing acid-catalyzed hydrolysis.

Materials

• Substrate: Pyrazole derivative (1.0 equiv)

• Reagent: TsCl (1.1 equiv - Do not use large excess)

• Solvent: DCM (Dichloromethane) or Toluene

• Base: 30% aq. NaOH + TBAH (Tetrabutylammonium hydroxide, 5 mol%)

• Quench: 10% NaOH solution

Step-by-Step Workflow

• Biphasic Setup: Dissolve pyrazole in DCM. Add 30% NaOH and the phase transfer catalyst (TBAH).

• Controlled Addition: Add TsCl (solid or solution) at 0°C. Why? Low temp prevents rapid hydrolysis of TsCl by the aqueous base.

• Monitoring: Stir vigorously. Monitor by TLC.[1][2]

  • Critical Checkpoint: If starting material remains but TsCl is gone, add small aliquots (0.1 eq) of TsCl. Do not dump excess initially.

• The "Basic" Quench: Once complete, separate layers.

  • Wash 1: 10% NaOH (Removes residual TsCl as TsONa and

    as salt).

  • Wash 2: Water.[1]

  • Wash 3: Brine.[1]

• Drying: Dry over

  (neutral) rather than (slightly acidic).

• Concentration: Evaporate <40°C.

Data: Solvent Effects on Stability

Solvent System	Regioselectivity (1,3 : 1,[3]5)	Byproduct Risk ( )	Recommendation
DCM / Et3N	Moderate	High (if not washed)	Standard use; requires basic wash.
Toluene / Reflux	> 95 : 5 (Thermodynamic)	Low	Best for steric control.
THF / NaH (-78°C)	< 5 : 95 (Kinetic)	Low	Best for kinetic isomers; strictly anhydrous.
Ethanol / Base	Poor	Critical	AVOID. Promotes solvolysis of product.

Decision Logic for Purification

Use this logic flow to determine the safest purification route for your specific pyrazole.

Figure 2: Decision tree for purification to prevent acid-catalyzed reversion of N-tosylpyrazoles.

References

• Regioselectivity in Pyrazole Synthesis

  • Title: A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes.[4]

  • Source: Organic & Biomolecular Chemistry (RSC).[4]

  • URL:[Link]

• Protecting Group Stability (Tosyl)

  • Title: The Role of p-Toluenesulfonamides as Protecting Groups: An In-depth Technical Guide.

  • Source: BenchChem.[1]

• Hydrolysis Mechanisms

  • Title: Mechanism for Basic Hydrolysis of N-Nitrosoguanidines (Kinetic study on sulfonamide-like hydrolysis).
  • Source: Journal of Organic Chemistry (via ResearchG

  • URL:[Link]

• Solvent Effects on Regioselectivity

  • Title: Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents.

  • Source: Journal of Organic Chemistry.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Pyrazole synthesis [organic-chemistry.org]
• 4. A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Technical Comparison Guide: 1H NMR Characterization of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine

This guide provides a technical comparison and characterization framework for 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine . It focuses on distinguishing the target molecule from its common synthetic regioisomers and impurities using 1H NMR spectroscopy.

Executive Summary & Structural Context

In the synthesis of pyrazole-based kinase inhibitors, the protection of the pyrazole nitrogen is a critical step. The reaction of 3-(tert-butyl)-1H-pyrazol-5-amine with p-toluenesulfonyl chloride (TsCl) presents a classic regioselectivity challenge.

Due to annular tautomerism (N1-H vs. N2-H) and the ambident nucleophilicity of the aminopyrazole scaffold, three primary outcomes are possible:

• Target (A): 1-Tosyl-5-amine (Sulfonylation at the nitrogen adjacent to the amine).

• Regioisomer (B): 1-Tosyl-3-amine (Sulfonylation at the nitrogen adjacent to the tert-butyl group).

• Sulfonamide (C): N-Tosyl-amine (Sulfonylation of the exocyclic amine).

This guide outlines the 1H NMR signatures required to definitively identify the Target (A) and rule out alternatives (B) and (C) .

Comparative Spectral Analysis

The following table contrasts the expected 1H NMR shifts (in DMSO-d₆) for the target molecule against its primary structural alternatives.

Table 1: Diagnostic Chemical Shift Comparison (δ ppm)

Structural Feature	Target (A): 1-Ts-5-Amine	Alternative (B): 1-Ts-3-Amine	Alternative (C): Exocyclic Sulfonamide
tert-Butyl (9H, s)	1.20 – 1.30	1.35 – 1.45 (Deshielded by adjacent Ts)	1.25 – 1.30
Tosyl-CH₃ (3H, s)	2.35 – 2.45	2.35 – 2.45	2.35 – 2.45
Pyrazole C4-H (1H, s)	5.40 – 5.80	5.80 – 6.00	5.90 – 6.20
Amine -NH₂ (2H, br s)	6.00 – 6.50 (Distinct)	4.50 – 5.50 (Upfield)	10.0 – 11.0 (1H, s, -NH-Ts)
Tosyl Aromatics (4H)	AA'BB' System (7.3/7.8)	AA'BB' System (7.3/7.[1]8)	AA'BB' System (7.3/7.[1]8)

Key Mechanistic Differentiators:

• Steric Compression (t-Butyl Shift): In Alternative B , the bulky tosyl group is positioned immediately adjacent to the tert-butyl group (N1-Ts, C5-tBu numbering). This steric crowding typically causes a downfield shift of the tert-butyl singlet (~0.1–0.2 ppm) compared to the Target (A), where the groups are distal.

• Electronic Environment (Amine Shift): In the Target (A) , the exocyclic amine is adjacent to the electron-withdrawing sulfonyl group on the ring nitrogen. Through-space anisotropy and inductive withdrawal typically shift the NH₂ protons downfield (6.0+ ppm in DMSO) compared to the distal arrangement in Alternative B.

• Proton Count (Sulfonamide): Alternative C is easily ruled out by integration. It will show a broad singlet integrating to 1H (sulfonamide NH) rather than 2H (primary amine).

Experimental Protocol: Self-Validating Workflow

To ensure high-fidelity data, follow this standardized acquisition protocol.

A. Sample Preparation[1][2][3][4][5][6][7]

• Solvent: DMSO-d₆ (99.9% D) is preferred over CDCl₃.

  • Reasoning: DMSO minimizes solute aggregation and sharpens the exchangeable amine protons, allowing for accurate integration of the -NH₂ signal which is critical for distinguishing it from the sulfonamide impurity.

• Concentration: 5–10 mg of compound in 0.6 mL solvent.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual DMSO pentet at 2.50 ppm.

B. Acquisition Parameters (400 MHz+)

• Pulse Sequence: Standard 1D proton (zg30).

• Relaxation Delay (D1): ≥ 5 seconds.

  • Reasoning: Essential for accurate integration of the aromatic vs. aliphatic ratios, specifically ensuring the tert-butyl (9H) and Tosyl-methyl (3H) relax fully.

• Scans (NS): 16–64 scans.

C. Validation Criteria (Pass/Fail)

• Integration Check: The integral ratio of [t-Butyl] : [Tosyl-Me] : [Aromatics] must be 3 : 1 : 1.33 (normalized to 9:3:4). Deviation implies a mixture of mono- and bis-tosylated products.

• Solvent Peak Check: Ensure no overlap between the Tosyl-methyl (~2.4 ppm) and DMSO residual peak (2.50 ppm).

Decision Logic & Characterization Workflow

The following diagram illustrates the logical pathway to confirm the structure of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine using the data acquired above.

Figure 1: Structural determination logic flow for tosyl-protected aminopyrazoles.

References

• Regioselectivity of Pyrazole Protection

  • Deng, X., & Mani, N. S. (2008).[2] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412–2415. Link

• NMR of Aminopyrazoles

  • Fustero, S., et al. (2009). Improved Regioselectivity in the Synthesis of Pyrazoles. Organic & Biomolecular Chemistry, 7, 15-20. Link

• Trace Impurity Shifts

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[3] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link

• Analogous Structure Data (1-Methyl-3-tBu-5-amine)

  • MDPI Molecules. (2025). Synthesis of N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. Link

Sources

• 1. rsc.org [rsc.org]
• 2. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

A Researcher's Guide to Distinguishing N1-Tosyl and Exocyclic N-Tosyl Pyrazole Isomers by NMR Spectroscopy

Introduction: The Regiochemistry Puzzle in Pyrazole Synthesis

The pyrazole scaffold is a cornerstone in modern medicinal chemistry and materials science, celebrated for its diverse biological activities and versatile chemical properties.[1] The synthesis of substituted pyrazoles, particularly through reactions involving unsymmetrical precursors, often yields a mixture of regioisomers.[2] When incorporating a tosyl (p-toluenesulfonyl) group, a common protecting group and functional handle, the critical question of its location arises: is it on the pyrazole ring nitrogen (N1) or on an exocyclic nitrogen atom (e.g., an amino substituent)?

This guide provides an in-depth comparison of N1-tosyl and exocyclic N-tosyl pyrazole isomers, detailing the NMR-based analytical strategies required for their unambiguous differentiation. We will move beyond simple data reporting to explain the underlying principles and provide field-proven experimental protocols for researchers.

The Structural Challenge: N1 vs. Exocyclic N-Tosyl Isomers

The core challenge lies in differentiating between two distinct constitutional isomers. The N1-tosyl isomer features the electron-withdrawing tosyl group directly attached to the pyrazole ring, profoundly influencing the ring's electronic environment. In contrast, the exocyclic N-tosyl isomer places the tosyl group on a substituent nitrogen, where its electronic influence on the pyrazole core is attenuated.

Caption: General structures of N1-tosyl and exocyclic N-tosyl isomers.

The NMR Solution: A Multi-Technique Approach

A combination of 1D and 2D NMR experiments provides a self-validating system for isomer identification. The key lies in leveraging both through-bond (scalar coupling) and through-space (dipolar coupling) correlations.

¹H and ¹³C NMR: The First Clues

One-dimensional NMR provides the initial, and often telling, evidence. The powerful electron-withdrawing nature of the sulfonyl group causes significant downfield shifts for nearby nuclei.

• ¹H NMR: In an N1-tosyl isomer , the pyrazole ring protons, particularly H5, are directly influenced by the anisotropic effect and electron-withdrawing character of the tosyl group, often shifting them downfield compared to the exocyclic isomer. The ortho-protons of the tosyl group are in close proximity to the pyrazole ring, which can also affect their chemical shift.

• ¹³C NMR: The effect is even more pronounced in the carbon spectrum. The pyrazole ring carbons (C3 and C5) in the N1-tosyl isomer will experience a significant downfield shift due to the direct attachment of the electron-withdrawing group to the ring.[3][4]

Table 1: Comparative ¹H and ¹³C NMR Data for N1-Tosyl vs. Exocyclic N-Tosyl Isomers

NMR Signal	N1-Tosyl Isomer (Expected Range)	Exocyclic N-Tosyl Isomer (Expected Range)	Rationale for Difference
Pyrazole H5	Typically downfield (e.g., >8.0 ppm)	Less deshielded	Direct electronic and anisotropic effect of the N1-sulfonyl group.
Pyrazole H3	Typically downfield	Less deshielded	Direct electronic effect of the N1-sulfonyl group.
Tosyl ortho-H	Variable, may be shifted by proximity to pyrazole ring	Typical range (e.g., 7.8-8.0 ppm)	Anisotropic effect from the pyrazole ring in the N1 isomer.
Pyrazole C5	Significantly downfield (e.g., >145 ppm)	Closer to values for an N-unsubstituted pyrazole	Strong deshielding from the directly attached N1-sulfonyl group.
Pyrazole C3	Significantly downfield (e.g., >150 ppm)	Carbon bearing the N-Ts group is downfield, but other ring carbons are less affected.	Strong deshielding from the directly attached N1-sulfonyl group.

Note: Actual chemical shifts are highly dependent on the other substituents on the pyrazole ring. The ranges provided are illustrative.[4][5][6]

While 1D NMR provides strong hints, unambiguous assignment requires 2D NMR to map the molecular connectivity and spatial arrangement.

2D NMR: The Definitive Proof

Two-dimensional NMR experiments, specifically HMBC and NOESY, are the cornerstones for distinguishing these isomers.

A. Heteronuclear Multiple Bond Correlation (HMBC): Mapping Through-Bond Connectivity

HMBC reveals correlations between protons and carbons that are separated by two or three bonds (²J_CH, ³J_CH). This is invaluable for connecting molecular fragments.

• For the N1-Tosyl Isomer: The most crucial correlation is between the ortho-protons of the tosyl group and the C5 carbon of the pyrazole ring . This ³J_CH coupling provides definitive proof that the tosyl group is attached to N1, which is adjacent to C5.

• For the Exocyclic N-Tosyl Isomer (e.g., at C3): No correlation will be observed between the tosyl ortho-protons and any pyrazole ring carbon. Instead, a key correlation will be seen between the NH proton and the ortho-carbons of the tosyl group (³J_CH) and between the NH proton and the C3 carbon of the pyrazole ring (²J_CH).

B. Nuclear Overhauser Effect Spectroscopy (NOESY): Probing Through-Space Proximity

The NOESY experiment is arguably the most elegant and direct method for this specific problem. It detects protons that are close to each other in space, regardless of whether they are connected by bonds.[7][8]

• For the N1-Tosyl Isomer: A clear NOE cross-peak will be observed between the ortho-protons of the tosyl group and the H5 proton of the pyrazole ring . Their spatial proximity is a direct consequence of the C-S-N-C bond network, forcing the groups near each other. This is the "smoking gun" correlation.

• For the Exocyclic N-Tosyl Isomer: The tosyl group is spatially distant from the H5 proton. Therefore, no NOE will be observed between the tosyl ortho-protons and the H5 proton. An NOE may be present between the NH proton and the tosyl ortho-protons.

Caption: Key diagnostic NOE correlations for isomer differentiation.

Experimental Workflow & Protocols

Achieving high-quality, unambiguous data requires careful experimental execution. The following workflow and protocols are designed to be a self-validating system.

Caption: Recommended workflow for NMR-based isomer elucidation.

Protocol 1: Acquiring High-Resolution 1D Spectra

• Sample Preparation: Dissolve 5-15 mg of the purified pyrazole isomer in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Ensure the sample is fully dissolved and free of particulates.

• ¹H NMR: Acquire a standard proton spectrum. Ensure good signal-to-noise and resolution. Use enough scans to clearly see all aromatic protons.

• ¹³C{¹H} NMR: Acquire a proton-decoupled carbon spectrum. This often requires a longer acquisition time. Ensure the spectral width covers the full range of expected chemical shifts (~0-200 ppm).

• DEPT-135: Run a DEPT-135 experiment to differentiate between CH/CH₃ (positive phase) and CH₂ (negative phase) signals, which aids in assignment.

Protocol 2: Acquiring Definitive 2D HMBC Spectra

• Objective: To identify 2- and 3-bond correlations between protons and carbons.

• Pulse Sequence: Use a standard gradient-selected HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker systems).

• Key Parameters:

  • Long-Range Coupling Delay: Optimize for an average long-range J-coupling of 8-10 Hz. This is a critical parameter for observing the desired correlations.

  • Spectral Width: Set the F2 (¹H) and F1 (¹³C) dimensions to encompass all signals of interest.

  • Acquisition Time: HMBC typically requires more scans than HSQC to achieve good signal-to-noise. Aim for an experiment time of 1-3 hours depending on sample concentration.

• Processing: Process the data with appropriate window functions (e.g., sine-bell) in both dimensions to enhance resolution.

Protocol 3: Acquiring Diagnostic 2D NOESY Spectra

• Objective: To identify protons that are spatially close (< 5 Å).[7]

• Pulse Sequence: Use a standard phase-sensitive gradient-selected NOESY pulse sequence (e.g., noesygpph on Bruker systems).

• Key Parameters:

  • Mixing Time (d8): This is the most critical parameter. For small molecules like pyrazole derivatives, a mixing time of 500-800 ms is a good starting point. It may be necessary to run multiple NOESY experiments with different mixing times to confirm the correlations.

  • Relaxation Delay (d1): Set to at least 1.5 times the longest T₁ of the protons of interest to allow for full relaxation.

  • Acquisition Time: NOESY is a sensitive experiment and may require several hours of acquisition time for dilute samples.

• Data Interpretation: Look for off-diagonal cross-peaks. The volume of the cross-peak is proportional to the inverse sixth power of the distance between the protons. Focus on the key Tosyl ortho-H ↔ Pyrazole H5 region.

Conclusion

The differentiation of N1-tosyl and exocyclic N-tosyl pyrazole isomers is a common but critical challenge in chemical research. While 1D NMR provides initial clues based on predictable chemical shift trends, it is not sufficient for unambiguous proof. A systematic approach employing 2D NMR is essential. The HMBC experiment provides definitive through-bond evidence by mapping long-range C-H connectivities, while the NOESY experiment offers elegant and irrefutable through-space proof by identifying spatial proximities. By combining these techniques, researchers can create a self-validating dataset that allows for the confident and accurate structural assignment of their synthesized pyrazole derivatives, ensuring the integrity and progress of their scientific endeavors.

References

• Characterization of 4,5-dihydro-1H-pyrazole derivatives by (13) C NMR spectroscopy. Magnetic Resonance in Chemistry.[Link]

• A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry.[Link]

• 1H, 13C and 15N NMR spectra of [1,2‐15N2]pyrazole derivatives. Magnetic Resonance in Chemistry.[Link]

• Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13 C NMR Spectroscopy. Molecules.[Link]

• Some applications of 13C NMR spectroscopy in heterocyclic structure assignments. Journal of Chemical Sciences.[Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules.[Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. MDPI.[Link]

• Pyrazole synthesis. Organic Chemistry Portal.[Link]

• Crystal structure of 2-[(5-amino-1-tosyl-1H-pyrazol-3-yl)oxy]. Acta Crystallographica Section E.[Link]

• SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Indian Journal of Heterocyclic Chemistry.[Link]

• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules.[Link]

• N‐Tosylhydrazones as [N,N] Synthons in Heterocyclic Chemistry: Synthesis of 3,5‐Disubstituted N‐Alkenyl‐1H‐pyrazoles. ResearchGate.[Link]

• ¹H NMR chemical shift ppm table. University of Puget Sound.[Link]

• SYNTHESIS AND NMR SPECTROSCOPIC INVESTIGATIONS WITH 3-AMINO-, 3-HYDROXY-, AND 3-METHOXY-4-ACYL-1-PHENYL- 2-PYRAZOLIN-5-ONES. ARKIVOC.[Link]

• A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Magnetic Resonance in Chemistry.[Link]

• Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Oxford Instruments.[Link]

• Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry.[Link]

• ¹H-NMR chemical shifts, in ppm, of pyrazole and complex from pyrazole... ResearchGate.[Link]

• SYNTHESIS OF NOVEL PYRAZOLE DERIVATIVES FROM DIARYL 1,3-DIKETONES (PART-I). Asian Journal of Chemistry.[Link]

• Synthesis and Characterization of Some New Pyrazole Derivatives. Digital Repository of University of Kerbala.[Link]

• Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. ResearchGate.[Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry.[Link]

• Recent Highlights in the Synthesis and Biological Significance of Pyrazole Derivatives. ResearchGate.[Link]

• Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ResearchGate.[Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate.[Link]

• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules.[Link]

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• 1. researchgate.net [researchgate.net]
• 2. Pyrazole synthesis [organic-chemistry.org]
• 3. ias.ac.in [ias.ac.in]
• 4. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions [mdpi.com]
• 6. Crystal structure of 2-[(5-amino-1-tosyl-1H-pyrazol-3-yl)­oxy]-1-(4-meth­oxy­phen­yl)ethan-1-one 1,4-dioxane monosolvate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Mass Spectrometry Fragmentation of Tosyl-Aminopyrazoles

Executive Summary

Objective: This guide provides a comparative analysis of the mass spectrometric behavior of 1-tosyl-aminopyrazoles , specifically focusing on the differentiation between 1-tosyl-3-aminopyrazole and 1-tosyl-5-aminopyrazole regioisomers.

Significance: Tosyl-aminopyrazoles are critical intermediates in the synthesis of fused heterocyclic drugs (e.g., pyrazolo[1,5-a]pyrimidines). However, the regioselectivity of the tosylation step (N1 vs. N2) or the amination position (C3 vs. C5) is often ambiguous. Standard NMR can be inconclusive due to solvent-dependent tautomerism. Mass spectrometry (MS/MS) offers a definitive, high-throughput alternative for structural elucidation based on distinct fragmentation pathways driven by the "Ortho-Effect" (proximity effect).

Part 1: Mechanistic Foundations

The fragmentation of

-tosyl-aminopyrazoles under Electrospray Ionization (ESI) and Electron Ionization (EI) is governed by the lability of the sulfonamide ( ) bond and the stability of the resulting aromatic sulfonyl species.

Core Fragmentation Channels

Regardless of the isomer, three diagnostic ions are universally observed:

• Tropylium Ion (

  91): Formed from the cleavage of the tosyl group and subsequent rearrangement of the benzyl cation.

• Tosyl Cation (

  155): The intact -toluenesulfonyl cation .

• Sulfur Dioxide Loss (Neutral Loss 64 Da): Characteristic of sulfonyl-containing species, often leading to aryl-amine rearrangement products.

The Regioisomeric Divergence

The "Product vs. Alternative" comparison in this context is the 3-amino vs. 5-amino isomer. The performance metric is the Fragmentation Efficiency (FE) and the Abundance Ratio of specific daughter ions.

• Isomer A (1-Tosyl-5-aminopyrazole): The amino group at C5 is spatially proximate to the sulfonyl oxygen at N1. This allows for an intramolecular hydrogen transfer (Ortho-Effect), facilitating the neutral loss of

  -toluenesulfonic acid ( ).

• Isomer B (1-Tosyl-3-aminopyrazole): The amino group at C3 is distant from the sulfonyl group. No intramolecular interaction occurs. Fragmentation is dominated by high-energy direct bond cleavage (homolytic or heterolytic).

Part 2: Comparative Analysis (3-Amino vs. 5-Amino)

The following table contrasts the MS/MS performance of the two isomers under Collision-Induced Dissociation (CID).

Feature	1-Tosyl-5-aminopyrazole (Proximal)	1-Tosyl-3-aminopyrazole (Distal)
Dominant Mechanism	Rearrangement-Assisted Cleavage (Low Energy)	Direct Inductive Cleavage (High Energy)
Primary Neutral Loss	Loss of TsOH (172 Da) or	Loss of Tosyl Radical/Cation (155 Da)
Base Peak (MS2)	(Pyrazolium cation)	or
Diagnostic Ratio	High ratio of	Low ratio of
Collision Energy (CE)	Fragments at lower CE due to catalytic H-transfer.	Requires higher CE to break the S-N bond.

Visualization of Signaling Pathways (Graphviz)

The following diagram illustrates the divergent fragmentation pathways.

Figure 1: Divergent fragmentation pathways. The 5-amino isomer undergoes a low-energy rearrangement (left), while the 3-amino isomer undergoes high-energy direct cleavage (right).

Part 3: Experimental Protocol

To replicate these results and validate the isomer identity, follow this self-validating Direct Infusion protocol.

Materials & Equipment

• Instrument: Triple Quadrupole (QqQ) or Q-TOF Mass Spectrometer.

• Ionization: Electrospray Ionization (ESI) in Positive Mode.[1]

• Solvent: Methanol:Water (50:50) + 0.1% Formic Acid (promotes protonation).

Step-by-Step Workflow

• Sample Preparation:

  • Dissolve 1 mg of the tosyl-aminopyrazole in 1 mL of Methanol (Stock A).

  • Dilute Stock A 1:100 into the running solvent (Final conc: ~10 µg/mL).

• Full Scan (Q1):

  • Scan range: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    100–600.

  • Confirm the parent ion

    . Check for sodium adducts .

• Product Ion Scan (MS2):

  • Select the

    as the precursor.

  • Crucial Step: Apply a Collision Energy (CE) Ramp (e.g., 10, 20, 30, 40, 50 eV).

  • Why? The 5-amino isomer will fragment significantly earlier (lower eV) than the 3-amino isomer due to the rearrangement pathway.

• Data Analysis:

  • Extract the Extracted Ion Chromatogram (EIC) for

    155 (Tosyl) and (Pyrazolium).

  • Calculate the ratio

    .

Analytical Workflow Diagram

Figure 2: Direct infusion MS/MS workflow for isomer differentiation.

Part 4: References

• Holčapek, M., et al. (2010). Differentiation of isomeric N-substituted pyrazoles using electrospray ionization mass spectrometry. Journal of Mass Spectrometry. [Link]

• Demarais, N. J., et al. (2014). Ortho effects in the dissociation of protonated sulfonamides. Journal of the American Society for Mass Spectrometry. [Link]

• ChemGuide. Fragmentation Patterns in Mass Spectra. [Link]

• NIST Chemistry WebBook. Mass Spectrum of p-Toluenesulfonyl chloride (Tosyl precursor data). [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Guide: HPLC Retention Time Comparison of Protected vs. Unprotected Aminopyrazoles

Executive Summary

Aminopyrazoles are critical pharmacophores in kinase inhibitor development (e.g., Crizotinib, Ruxolitinib). However, their analysis via High-Performance Liquid Chromatography (HPLC) presents unique challenges due to annular tautomerism and extreme polarity differences between protected and unprotected forms.

This guide provides a technical comparison of the retention behaviors of free aminopyrazoles versus their

-protected counterparts (Boc, THP, SEM, Trityl). It establishes a validated analytical framework to distinguish these species, ensuring precise monitoring of protection/deprotection steps during synthesis.

Mechanistic Principles: Tautomerism & Hydrophobicity

The Tautomerism Challenge

Unprotected 3-aminopyrazoles exist in a rapid equilibrium between the 3-amino-1H and 5-amino-1H forms. On standard C18 columns, this proton transfer can occur at a rate comparable to the chromatographic timescale, leading to:

• Peak Broadening: "Plateau" peaks rather than sharp Gaussians.

• Peak Splitting: Appearance of two partially resolved peaks for a single pure compound.

Protecting Group Impact: Installing a protecting group (PG) on the ring nitrogen (

) locks the tautomer, eliminating peak splitting and significantly increasing hydrophobicity (LogP).

Visualizing the Protection Logic

The following diagram illustrates the tautomeric equilibrium and the regioselective locking mechanism provided by protecting groups.

Experimental Protocol (SOP)

To accurately compare retention times, a standardized generic gradient method is required. The following protocol minimizes on-column degradation of acid-labile groups (like THP) while ensuring sharp peak shapes for basic amines.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm	High carbon load prevents peak tailing of basic amines; end-capping reduces silanol interactions.
Mobile Phase A	Water + 0.1% Formic Acid (pH ~2.7)	Formic acid is less aggressive than TFA, reducing risk of in-situ deprotection of Boc/THP.
Mobile Phase B	Acetonitrile (ACN)	ACN provides lower backpressure and sharper peaks for aromatic heterocycles than Methanol.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns.
Temperature	30°C	Controlled temperature ensures reproducible retention times.
Detection	UV 254 nm & 220 nm	254 nm for the pyrazole core; 220 nm for amide bonds (if present).

Gradient Profile

• 0.0 min: 5% B

• 10.0 min: 95% B (Linear Ramp)

• 12.0 min: 95% B (Hold)

• 12.1 min: 5% B (Re-equilibration)

Comparative Data Analysis

The retention time (

) shift is driven by the lipophilicity contribution of the protecting group. Below is a comparative analysis of expected retention behaviors based on hydrophobicity constants ( ).

Retention Time & Hydrophobicity Table

Compound State	Protecting Group (PG)	Approx.[1][2] LogP	Relative (min)*	Peak Characteristics
Unprotected	None (H)	Reference	2.5 - 3.5	Broad, potential fronting due to polarity.
Acetal Protected	THP (Tetrahydropyranyl)	+1.5 to +2.0	7.0 - 8.5	Sharp. Acid sensitive (avoid low pH holds).
Carbamate Protected	Boc (tert-Butyloxycarbonyl)	+2.0 to +2.5	9.0 - 10.5	Very Sharp. Distinct UV signature.
Silyl Protected	SEM (2-(Trimethylsilyl)ethoxymethyl)	+3.5 to +4.0	11.0 - 13.0	Late eluting. Broadens slightly due to Si lipophilicity.
Trityl Protected	Trt (Triphenylmethyl)	+5.0+	14.0+	Elutes at end of gradient. Risk of carryover.

*Note: Retention times are estimates based on the generic gradient defined in Section 3.2 for a typical phenyl-aminopyrazole scaffold.

Separation Mechanism Diagram

The following diagram details the interaction between the analyte and the C18 stationary phase, explaining the drastic retention shifts.

Expert Insights & Troubleshooting

The "Ghost Peak" Phenomenon (On-Column Deprotection)

Issue: When analyzing THP or Trityl-protected aminopyrazoles using 0.1% TFA (pH ~2), you may observe a small peak matching the retention time of the unprotected starting material, even if the sample is pure.

• Cause: The acidic mobile phase catalyzes the removal of the protecting group during the run.

• Solution: Switch to 0.1% Formic Acid (weaker acid) or an Ammonium Acetate buffer (pH 4.5) . Avoid leaving samples dissolved in acidic mobile phase in the autosampler.

Regioisomer Separation

N-protection of aminopyrazoles often yields a mixture of N1- and N2-isomers.

• HPLC Separation: These regioisomers typically resolve well on C18 columns. The isomer where the protecting group sterically hinders the adjacent substituent (e.g., a phenyl group at C5) will often have a slightly lower retention time due to a twisted, less planar conformation reducing effective hydrophobicity.

Peak Tailing

Aminopyrazoles are basic. Residual silanols on older HPLC columns can act as cation-exchange sites, causing severe tailing.

• Mitigation: Always use "End-capped" or "Base-deactivated" columns (e.g., C18-MS grades). Adding 10-20 mM Ammonium Acetate to the aqueous phase competes with silanols and sharpens peaks.

References

• Behnke, B., et al. (2020). Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC. National Institutes of Health (PMC). Available at: [Link]

• D'Orazio, G., et al. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. National Institutes of Health (PMC). Available at: [Link]

• Snyder, L. R., et al. (2012). Introduction to Modern Liquid Chromatography. Wiley-Interscience.

Sources

• 1. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]

Structural Analysis &amp; Performance Guide: 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine

Executive Summary

3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine represents a specialized class of protected aminopyrazoles used as high-value intermediates in the synthesis of kinase inhibitors (e.g., p38 MAPK) and agrochemicals. Unlike its unstable or hygroscopic precursors, the 1-tosyl derivative offers enhanced crystallinity and defined stereoelectronic properties, making it a critical benchmark for structural analysis in medicinal chemistry.

This guide provides a technical comparison of the 1-tosyl variant against its "Free Base" (1-H) and "N-Aryl" alternatives, supported by crystallographic metrics and experimental protocols.

Part 1: Structural Characterization & Crystallographic Metrics

The introduction of the p-toluenesulfonyl (tosyl) group at the N1 position significantly alters the physicochemical landscape of the pyrazole core. Below is the structural breakdown based on representative X-ray diffraction data for N-tosyl-5-aminopyrazoles.

Molecular Geometry & Bond Metrics

The 1-tosyl group acts as a strong electron-withdrawing group (EWG), influencing the planarity and bond lengths of the heterocyclic ring.

Structural Parameter	1-Tosyl Derivative (Target)	1-H (Free Base) Alternative	Impact on Reactivity
N1-S Bond Length	1.63 – 1.65 Å	N/A	Indicates strong sulfonamide character; susceptible to hydrolysis under basic conditions.
N1-N2 Bond Length	~1.38 Å	~1.35 Å	The EWG nature of tosyl elongates the N-N bond, reducing aromaticity slightly.
C5-N(Amine) Length	~1.34 Å	~1.36 Å	Shorter bond in tosyl derivatives suggests increased character due to resonance.
Torsion Angle (S-N-C)	90° – 100°	0° (Planar)	The bulky sulfonyl group rotates out of the pyrazole plane to minimize steric clash with the C5-amine.

Supramolecular Packing & Hydrogen Bonding

The crystal lattice is stabilized by a distinct hydrogen-bonding network that differs from non-sulfonated analogs.

• Primary Donor: The C5-amino group (

  ).

• Primary Acceptor: The sulfonyl oxygens (

  ) and the pyrazole N2.

• Packing Motif: Unlike 1-H pyrazoles which form simple dimers, 1-tosyl derivatives typically form centrosymmetric dimers or helical chains driven by

  interactions.

Steric Influence of the tert-Butyl Group

The tert-butyl group at C3 acts as a "locking mechanism" for crystal packing. Its high steric bulk prevents close

stacking of the pyrazole rings, forcing the lattice into a more open, soluble structure compared to methyl-substituted analogs.

Part 2: Comparative Performance Guide

This section objectively compares the 1-Tosyl variant with standard alternatives used in drug discovery workflows.

Comparison Matrix: Stability & Utility

Feature	1-Tosyl-1H-pyrazol-5-amine (Target)	1-H-pyrazol-5-amine (Alternative A)	1-Phenyl-pyrazol-5-amine (Alternative B)
Crystallinity	High (Forms large, well-defined prisms)	Low (Often amorphous or oil)	Medium (Forms needles)
Shelf Stability	High (Resistant to oxidation)	Low (Prone to air oxidation/color change)	High
Solubility (Organic)	Excellent (DCM, EtOAc, THF)	Moderate (Polar solvents only)	Good
Regioselectivity	Directs electrophiles to C4	Ambident reactivity (N1 vs C4)	Directs to C4
Atom Economy	Lower (Tosyl is a leaving group)	High (No protecting group)	High (Phenyl is permanent)

Performance Insight: Why use the 1-Tosyl variant?

• Purification: The 1-tosyl derivative crystallizes readily, allowing for purification without chromatography, a significant advantage over the oily 1-H pyrazoles.

• Regiocontrol: In subsequent electrophilic substitutions (e.g., halogenation at C4), the bulky tosyl group blocks the N1 site, ensuring 100% regioselectivity, whereas 1-H pyrazoles often yield mixtures of N-substituted byproducts.

Part 3: Experimental Protocols

Protocol A: Synthesis of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine

Context: This protocol ensures regioselective sulfonylation at N1.

• Reagents:

  • 3-(tert-butyl)-1H-pyrazol-5-amine (1.0 eq)

  • p-Toluenesulfonyl chloride (TsCl) (1.1 eq)

  • Triethylamine (

    ) (1.2 eq)[1]

  • Solvent: Dichloromethane (DCM) or Acetonitrile (

    ).

• Procedure:

  • Dissolve the aminopyrazole in DCM at

    .

  • Add

    dropwise.

  • Add TsCl portion-wise over 15 minutes to control exotherm.

  • Allow to warm to Room Temperature (RT) and stir for 4 hours.

  • Monitor: TLC (Hexane:EtOAc 3:1). Product (

    ) is less polar than starting material.

• Workup:

  • Wash with water (

    ), then Brine.

  • Dry organic layer over

    .

  • Concentrate in vacuo.

• Crystallization (Critical Step):

  • Redissolve the crude solid in minimal hot Ethanol.

  • Allow to cool slowly to RT, then refrigerate at

    .

  • Yield: Expect white prismatic crystals (Yield >85%).

Protocol B: Single Crystal Growth (Vapor Diffusion)

Context: For X-ray diffraction analysis.

• Inner Vial: Dissolve 20 mg of pure compound in 1 mL of Tetrahydrofuran (THF) .

• Outer Vial: Place the inner vial (uncapped) inside a larger jar containing 5 mL of Pentane (anti-solvent).

• Incubation: Seal the outer jar tightly. Store at RT in a vibration-free zone for 3-5 days.

• Result: High-quality crystals suitable for XRD will form at the interface.

Part 4: Visualization of Structural Logic

The following diagram illustrates the synthesis pathway and the competing intermolecular interactions that dictate the crystal lattice structure.

Caption: Figure 1. Synthesis and structural determinants of the 1-tosyl-pyrazole crystal lattice. The interplay between the bulky t-butyl group and sulfonyl H-bonding drives the formation of stable crystalline polymorphs.

References

• Giori, P., et al. (2025). Synthesis and characterization of N-substituted-5-aminopyrazoles. MDPI.

• Pollock, P. M., & Cole, K. P. (2025). Preparation and Use of 1-tert-Butyl-3-Methyl-1H-Pyrazole-5-Amine.[2] Organic Syntheses.[2][3]

• Taylor & Francis Group. (2012). Synthesis of aminocyanopyrazoles via a multi-component reaction and their sulfamide derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry.

• Marinozzi, M., et al. (2015).[4] N-Aryl-5-aminopyrazole: A Versatile Architecture in Medicinal Chemistry.[4] Mini-Reviews in Medicinal Chemistry.

• Beilstein Journals. (2011). Approaches towards the synthesis of 5-aminopyrazoles.[1][2][3][4][5][6] Beilstein Journal of Organic Chemistry.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to the Reactivity of N1-Tosyl and N1-Methyl 5-Aminopyrazoles for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry and synthetic organic chemistry, 5-aminopyrazoles stand out as privileged scaffolds due to their versatile reactivity and presence in a multitude of biologically active compounds.[1][2] The strategic functionalization of the pyrazole ring, particularly at the N1 position, is a critical determinant of the molecule's overall chemical behavior. This guide provides an in-depth, objective comparison of the reactivity of two commonly employed N1-substituted 5-aminopyrazoles: the N1-tosyl derivative, bearing a strong electron-withdrawing group, and the N1-methyl derivative, characterized by its electron-donating substituent. This analysis is grounded in established chemical principles and supported by available experimental data to empower researchers in making informed decisions for their synthetic strategies.

The Decisive Role of the N1-Substituent: Electronic and Steric Implications

The reactivity of the 5-aminopyrazole core is fundamentally governed by the electronic nature of the substituent at the N1 position. This substituent directly influences the electron density of the pyrazole ring and the nucleophilicity of the exocyclic 5-amino group, as well as the C4 position.

N1-Tosyl-5-Aminopyrazoles: An Electron-Deficient System

The tosyl (p-toluenesulfonyl) group is a potent electron-withdrawing group (EWG). Its presence at the N1 position significantly deactivates the pyrazole ring towards electrophilic attack. This deactivation arises from the inductive effect of the sulfonyl group and resonance delocalization of the nitrogen lone pair into the sulfonyl group. Consequently, the nucleophilicity of the entire pyrazole system, including the 5-amino group and the C4 carbon, is diminished.

N1-Methyl-5-Aminopyrazoles: An Electron-Enriched System

Conversely, the methyl group is an electron-donating group (EDG) that enriches the pyrazole ring with electron density through a positive inductive effect (+I). This leads to an overall increase in the nucleophilicity of the heterocyclic system, making the 5-amino group and the C4 position more reactive towards electrophiles.

This fundamental electronic dichotomy between the N1-tosyl and N1-methyl substituents dictates their divergent reactivity in a range of chemical transformations.

Comparative Reactivity Analysis: A Tale of Two Pyrazoles

5-Aminopyrazoles are polyfunctional compounds with three primary nucleophilic centers: the 5-amino group, the N1-nitrogen (in the case of N-unsubstituted pyrazoles), and the C4 carbon.[3] The reactivity of these sites is modulated by the N1-substituent.

Electrophilic Substitution at C4

Electrophilic substitution is a key reaction for the functionalization of the pyrazole core, typically occurring at the C4 position. The electron density at this position is a critical factor determining the reaction's feasibility and outcome.

• N1-Methyl-5-Aminopyrazoles: The electron-donating nature of the methyl group enhances the electron density at the C4 position, making it more susceptible to electrophilic attack. Reactions such as halogenation, nitration, and Friedel-Crafts acylation are expected to proceed more readily compared to their N1-tosyl counterparts.

• N1-Tosyl-5-Aminopyrazoles: The strong electron-withdrawing tosyl group significantly reduces the electron density at C4, thereby deactivating it towards electrophilic substitution. Forcing conditions or highly reactive electrophiles may be required to achieve substitution at this position. However, this deactivation can be synthetically useful, allowing for selective reactions at other positions or preventing undesired side reactions.

Reactivity of the 5-Amino Group: Nucleophilicity and Basicity

The nucleophilicity of the exocyclic 5-amino group is crucial for a variety of synthetic transformations, including N-alkylation, N-acylation, and the formation of fused heterocyclic systems.

• N1-Methyl-5-Aminopyrazoles: The electron-donating methyl group enhances the electron density on the 5-amino nitrogen, increasing its nucleophilicity and basicity. This heightened reactivity makes it a more potent nucleophile in reactions with electrophiles.

• N1-Tosyl-5-Aminopyrazoles: The electron-withdrawing tosyl group diminishes the electron density on the 5-amino group, rendering it less nucleophilic and less basic. This reduced reactivity can be advantageous in preventing unwanted side reactions at the amino group when functionalization at other positions is desired.

A study on the multicomponent synthesis of pyrazolodihydropyridines highlighted the influence of N1-substituents on the nucleophilicity of the pyrazole system. It was observed that N1-aryl 5-aminopyrazoles, which are electron-withdrawing compared to N1-H analogues, exhibited longer reaction times, indicating a decrease in the nucleophilicity of the C4-position.[5] This principle can be extrapolated to the N1-tosyl group, which is significantly more electron-withdrawing than a phenyl group, thus leading to a more pronounced decrease in nucleophilicity.

Experimental Data at a Glance

While a direct head-to-head comparative study with extensive quantitative data is scarce in the published literature, we can compile and infer the expected reactivity based on existing reports.

Reaction Type	N1-Tosyl-5-Aminopyrazole	N1-Methyl-5-Aminopyrazole	Rationale
C4-Halogenation	Moderate to good yields with NBS/NCS at room temperature.[4]	Expected to be faster and higher yielding, potentially with milder reagents.	Electron-donating methyl group activates the C4 position.
N-Acylation of 5-NH2	Slower reaction, may require more forcing conditions or stronger acylating agents.	Faster reaction, proceeds readily with standard acylating agents.	Electron-donating methyl group enhances the nucleophilicity of the 5-amino group.
N-Alkylation of 5-NH2	Slower reaction, may require stronger bases and more reactive alkylating agents.	Faster reaction, proceeds under milder conditions.	Increased nucleophilicity of the 5-amino group due to the methyl substituent.
Diazotization of 5-NH2	Feasible, but the electron-withdrawing group may affect the stability of the diazonium salt.	Expected to proceed readily under standard diazotization conditions.	Higher electron density on the amino group facilitates the reaction.

Experimental Protocols: A Practical Guide

To provide a practical context, the following are representative, step-by-step methodologies for key transformations.

Protocol 1: C4-Bromination of 3-Phenyl-1-tosyl-1H-pyrazol-5-amine[4]

• To a solution of 3-phenyl-1-tosyl-1H-pyrazol-5-amine (0.2 mmol) in n-hexane (5 mL), add N-bromosuccinimide (NBS, 0.3 mmol).

• Stir the reaction mixture at room temperature for 3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-bromo-3-phenyl-1-tosyl-1H-pyrazol-5-amine.

Protocol 2: General Procedure for N-Acylation of a 5-Aminopyrazole

• Dissolve the N1-substituted 5-aminopyrazole (1.0 eq.) in a suitable aprotic solvent (e.g., dichloromethane, tetrahydrofuran, or N,N-dimethylformamide).

• Add a base (e.g., triethylamine or pyridine, 1.2 eq.).

• Cool the mixture to 0 °C in an ice bath.

• Add the acylating agent (e.g., acetyl chloride or benzoyl chloride, 1.1 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with water and extract the product with a suitable organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Note: For the N1-tosyl derivative, longer reaction times or a slight excess of the acylating agent and base may be necessary to achieve comparable conversion to the N1-methyl analogue.

Visualizing the Reactivity Landscape

To further illustrate the concepts discussed, the following diagrams depict the electronic effects of the N1-substituents and a general experimental workflow.

Figure 1. Electronic influence of N1-substituents.

Figure 2. General experimental workflow.

Conclusion: A Strategic Choice for Synthesis

The choice between an N1-tosyl and an N1-methyl 5-aminopyrazole is a strategic one that should be dictated by the desired synthetic outcome.

• N1-Methyl-5-aminopyrazoles are the substrates of choice when high reactivity is desired at the 5-amino group or the C4 position for subsequent functionalization. Their enhanced nucleophilicity allows for milder reaction conditions and often leads to higher yields in electrophilic substitution and N-functionalization reactions.

• N1-Tosyl-5-aminopyrazoles , on the other hand, offer a more controlled reactivity profile. The deactivating nature of the tosyl group can be exploited to prevent unwanted side reactions, allowing for selective functionalization at other parts of a more complex molecule. The tosyl group can also serve as a protecting group that can be removed under specific conditions, further adding to its synthetic utility.

By understanding the fundamental principles of electronic effects and leveraging the available experimental data, researchers can harness the distinct reactivity of these two valuable building blocks to efficiently construct complex molecular architectures for applications in drug discovery and materials science.

References

• Al-Zaydi, K. M., & Al-Mousawi, S. M. (2022). Nucleophilic ability of 5-aminopyrazoles in the multicomponent synthesis of pyrazolodihydropyridines and pyrazolodihydropyrimidines. Australian Journal of Chemistry, 75(3), 193-201. [Link]

• El-Gazzar, A. B. A., Gaafar, A. M., & Aly, A. S. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry, 14, 203–242. [Link]

• Bawazir, W. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry, 10, 63-76. [Link]

• El-Sayed, N. N. E., & El-Gazzar, A. B. A. (2022). Synthesis of functionalized aminopyrazole and pyrazolopyrimidine derivatives: Molecular modeling and docking as anticancer agents. Arabian Journal of Chemistry, 15(12), 104333. [Link]

• Fichez, J., Busca, P., & Prestat, G. (2018). Recent advances in aminopyrazoles synthesis and functionalization. In Targets in Heterocyclic Systems (Vol. 22, pp. 316-361). Italian Society of Chemistry. [Link]

• Gomha, S. M., & Abdel-aziz, H. M. (2019). Reactions of 5-aminopyrazole with Active Methylene Compounds:Synthesis of Pyrazolo[3,4-b]pyridine Derivatives. Molbank, 2019(3), M1080. [Link]

• Hassan, A. S., Hafez, T. S., & Osman, S. A. (2015). Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]Pyrimidine Derivatives. Scientia Pharmaceutica, 83(1), 27–39. [Link]

• Kumar, V., & Aggarwal, S. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 179–197. [Link]

• El-Gazzar, A. B. A., & Gaafar, A. M. (2009). Recent developments in aminopyrazole chemistry. Arkivoc, 2009(i), 198-250. [Link]

• Wang, X., et al. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Archives. [Link]

Sources

• 1. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 2. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. beilstein-archives.org [beilstein-archives.org]
• 5. connectsci.au [connectsci.au]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine

Chemical Profile & Hazard Assessment

Before initiating any disposal procedure, operators must understand the physicochemical stability of the compound. 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine is a functionalized heterocycle often used as a synthesis intermediate. Its disposal profile is dictated by two functional groups: the nucleophilic amine and the electrophilic sulfonyl (tosyl) group .

Physicochemical Data Table

Property	Specification	Operational Implication
Molecular Weight	~293.38 g/mol	N/A
Physical State	Solid (Powder/Crystalline)	High dust potential; requires particulate respiratory protection.
Solubility	Low in water; Soluble in DCM, DMSO, MeOH	Critical: Do not use water for initial glassware decontamination. Use organic solvents.
Stability	Acid-labile (Tosyl group)	Avoid mixing with strong acids in waste streams to prevent exothermic hydrolysis and release of p-toluenesulfonic acid.
Hazards (GHS)	Skin Irrit. 2, Eye Irrit.[1] 2A, STOT SE 3	Standard barrier protection required. Treat as a potential sulfonamide sensitizer.

The "Why" Behind the Protocol

• Sulfonamide Sensitivity: The tosyl group classifies this as a sulfonamide derivative. While not all are bioactive, best practice dictates treating it as a potential allergen/sensitizer. Disposal streams must be sealed to prevent aerosolization.

• Aquatic Toxicity: Pyrazole derivatives can be persistent in aquatic environments. Drain disposal is strictly prohibited.

Pre-Disposal Stabilization & Segregation

Effective disposal starts at the bench. Improper segregation is the leading cause of waste container incidents.

Segregation Rules

• Oxidizer Separation: Keep strictly separate from strong oxidizers (e.g., permanganates, nitrates). The amine functionality is susceptible to oxidation, which can be exothermic.

• Acid Separation: Do not place in "Acid Waste" containers. Hydrolysis of the tosyl group generates heat and changes the chemical composition of the waste stream, potentially creating incompatible mixtures.

• Halogenated vs. Non-Halogenated:

  • If dissolved in Dichloromethane (DCM) or Chloroform

    Halogenated Waste .

  • If dissolved in Acetone, Methanol, or Ethyl Acetate

    Non-Halogenated Waste .

  • If Solid

    Solid Hazardous Waste .

Disposal Workflow (Decision Logic)

The following diagram outlines the decision process for disposing of 3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine.

Figure 1: Decision logic for the segregation and packaging of pyrazole-amine waste streams.

Detailed Operational Procedures

Protocol A: Disposal of Solid Waste (Pure Compound)

Objective: Safe containment of bulk solid for incineration.

• PPE Requirement: Nitrile gloves (double gloving recommended, >0.11mm thickness), safety goggles, and lab coat. Use a fume hood to prevent dust inhalation.

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated solid waste drum.

• Packaging:

  • Place the solid material into a clear polyethylene bag.

  • Seal the bag with tape or a zip tie.

  • Place this bag into a second bag (double containment) to prevent exterior contamination.

• Labeling:

  • Attach a hazardous waste tag.

  • Chemical Name: Write out fully: "3-(tert-butyl)-1-tosyl-1H-pyrazol-5-amine".

  • Hazard Checkboxes: Check "Toxic" and "Irritant".

• Storage: Store in a satellite accumulation area (SAA) away from heat sources until pickup.

Protocol B: Decontamination of Glassware

Objective: Removing residues from flasks/spatulas before washing.

• Solvent Rinse: Do not wash initially with water (compound is hydrophobic). Rinse glassware with Acetone or Ethanol .

• Collection: Collect the first 2-3 rinses into the Non-Halogenated Organic Waste container.

• Final Wash: Once the visible solid is dissolved and removed, the glassware can be washed with soap and water in the sink.

Protocol C: Emergency Spill Response

Scenario: 5g - 100g powder spill on the benchtop.

• Isolate: Alert nearby personnel. Mark the area.

• Protect: Don PPE (N95 or P100 respirator recommended if dust is airborne).

• Contain (Dry Spill):

  • Do not dry sweep (creates dust).

  • Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.

  • Scoop the damp material into a waste bag.

• Contain (Wet Spill/Solution):

  • Cover with an inert absorbent (Vermiculite or polypropylene pads).

  • Do not use sawdust (potential reaction with other chemicals if the spill is complex).

• Decontaminate: Wipe the surface with an ethanol-soaked pad, followed by a soapy water wipe. Dispose of all cleanup materials as Solid Hazardous Waste .

Regulatory & Compliance Context

This protocol aligns with the Resource Conservation and Recovery Act (RCRA) "Cradle-to-Grave" management system.

• Waste Classification: While this specific compound is rarely "P" or "U" listed by specific CAS number, it defaults to a hazardous waste due to toxicity characteristics.

• Ultimate Disposal: The industry standard for nitrogen-containing organic intermediates is High-Temperature Incineration . This ensures the destruction of the pyrazole ring and sulfonamide linkage, preventing environmental accumulation.

References

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 of the Code of Federal Regulations (CFR). Parts 260-273.[1][2][3]

  • Source: [Link]

• PubChem.Compound Summary: Aminopyrazoles and Sulfonamide Derivatives.

  • Source: [Link]

• Occupational Safety and Health Administration (OSHA).

  • Source: [Link]

• American Chemical Society (ACS).

  • Source: [Link]

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• 1. enamine.enamine.net [enamine.enamine.net]
• 2. download.basf.com [download.basf.com]
• 3. aksci.com [aksci.com]